1-(5,6-Dimethoxypyridin-2-yl)ethanone

• CAS: 1203499-03-9

Core Science & Biosynthesis

1-(5,6-Dimethoxypyridin-2-yl)ethanone chemical properties

An In-Depth Technical Guide to 1-(5,6-Dimethoxypyridin-2-yl)ethanone: Properties, Synthesis, and Applications

Introduction

1-(5,6-Dimethoxypyridin-2-yl)ethanone, also known as 2-acetyl-5,6-dimethoxypyridine, is a substituted pyridine derivative that serves as a valuable intermediate and building block in various fields of chemical research. Its unique structure, featuring a ketone functional group and electron-donating methoxy substituents on a pyridine ring, imparts a distinct reactivity profile that is of significant interest to researchers in medicinal chemistry, materials science, and coordination chemistry. The acetylpyridine core is a well-established precursor for a wide range of biologically active compounds and complex ligands.[1][2] This guide provides a comprehensive technical overview of its chemical properties, a proposed synthetic pathway, spectral characteristics, and potential applications, tailored for professionals in drug development and chemical research.

Molecular Identity and Physicochemical Properties

Nomenclature and Chemical Structure

The systematic IUPAC name for this compound is 1-(5,6-Dimethoxypyridin-2-yl)ethanone. It is structurally characterized by a pyridine ring substituted at the 2-position with an acetyl group (-COCH₃), and at the 5- and 6-positions with methoxy groups (-OCH₃).

Caption: Chemical structure of 1-(5,6-Dimethoxypyridin-2-yl)ethanone.

Physicochemical Data Summary

This compound is available as a solid and is primarily used for laboratory and analytical purposes.[3][4] The key properties are summarized in the table below.

Property	Value	Source(s)
CAS Number	1203499-03-9	[3][4][5]
Molecular Formula	C₉H₁₁NO₃	[3][4][5]
Molecular Weight	181.19 g/mol	[3][4][5]
Physical Form	Solid	[4]
SMILES String	COc1ccc(nc1OC)C(C)=O	[4]
InChI Key	XNEPIRBDNGNMDZ-UHFFFAOYSA-N	[4]

Synthesis and Purification

Proposed Experimental Protocol: Synthesis via Directed Lithiation-Acylation

This protocol is a proposed method based on standard organic chemistry principles. The choice of a directed lithiation strategy is based on the ability of the methoxy groups, particularly the one at the 6-position, to direct the deprotonation of the adjacent ring position.

Step 1: Directed Lithiation of 2,3-Dimethoxypyridine

• To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add anhydrous tetrahydrofuran (THF, 100 mL).

• Cool the flask to -78 °C using a dry ice/acetone bath.

• Add 2,3-dimethoxypyridine (1.0 eq) to the cooled THF.

• Slowly add n-butyllithium (n-BuLi, 1.1 eq, 2.5 M solution in hexanes) dropwise via syringe, ensuring the internal temperature does not exceed -70 °C.

  • Causality Insight: n-BuLi is a strong base used to deprotonate the pyridine ring. The reaction is performed at -78 °C to prevent side reactions and decomposition of the lithiated intermediate. The methoxy group at the 2-position directs the lithiation to the 6-position.

• Stir the resulting solution at -78 °C for 1-2 hours to ensure complete formation of the lithiated species.

Step 2: Acylation

• In a separate flask, dissolve N,N-dimethylacetamide (DMA, 1.5 eq) in anhydrous THF.

• Add the DMA solution dropwise to the lithiated pyridine solution at -78 °C.

  • Causality Insight: N,N-dimethylacetamide serves as the acetylating agent. The electrophilic carbonyl carbon is attacked by the nucleophilic lithiated pyridine intermediate.

• Allow the reaction mixture to slowly warm to room temperature and stir overnight.

Step 3: Work-up and Extraction

• Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Transfer the mixture to a separatory funnel and extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Concentrate the solvent under reduced pressure to obtain the crude product.

Purification and Characterization Workflow

The crude product from the synthesis requires purification to remove unreacted starting materials and byproducts. This is followed by characterization to confirm the structure and purity of the final compound.

Caption: Standard workflow for the purification and characterization of the target compound.

Spectral Characterization and Analysis

Confirming the identity of 1-(5,6-Dimethoxypyridin-2-yl)ethanone relies on a combination of spectroscopic techniques. Each method provides unique information about the molecular structure.[6][7]

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals:

  • A singlet around 2.5-2.7 ppm integrating to 3H for the acetyl methyl protons.

  • Two singlets between 3.8-4.1 ppm, each integrating to 3H, corresponding to the two methoxy groups.

  • Two doublets in the aromatic region (6.5-8.0 ppm), each integrating to 1H, for the two protons on the pyridine ring. The coupling constant between them would confirm their ortho relationship.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum should reveal 9 distinct signals:

  • A signal >190 ppm for the carbonyl carbon of the ketone.

  • Signals in the aromatic/heteroaromatic region (110-165 ppm) for the five carbons of the pyridine ring.

  • Two signals around 55-60 ppm for the two methoxy carbons.

  • A signal around 25-30 ppm for the acetyl methyl carbon.

• Infrared (IR) Spectroscopy: The IR spectrum would be characterized by:

  • A strong absorption band around 1690-1710 cm⁻¹ corresponding to the C=O stretch of the aryl ketone.

  • C-O stretching bands for the methoxy groups around 1250 cm⁻¹ and 1050 cm⁻¹.

  • C=N and C=C stretching vibrations within the pyridine ring in the 1400-1600 cm⁻¹ region.

  • C-H stretching bands just below 3000 cm⁻¹ (aliphatic) and just above 3000 cm⁻¹ (aromatic).

• Mass Spectrometry (MS): In an electron ionization (EI) mass spectrum, the molecular ion peak (M⁺) would be observed at an m/z of 181.19.[3][4] Key fragmentation patterns would likely include the loss of a methyl group ([M-15]⁺) and the loss of an acetyl group ([M-43]⁺), leading to a prominent peak at m/z 138.

Caption: Integrated logic for structural confirmation using multiple spectroscopic techniques.

Chemical Reactivity and Derivatization Potential

The reactivity of this molecule is governed by its three main components: the acetyl group, the electron-rich pyridine ring, and the methoxy groups.

• Reactions of the Acetyl Group: The ketone functionality is a versatile handle for further modification. It can undergo:

  • Condensation Reactions: Such as the Claisen-Schmidt or aldol condensations to form α,β-unsaturated ketones, which are precursors to various heterocyclic systems like pyrimidines.[8]

  • Reduction: The ketone can be reduced to a secondary alcohol using agents like sodium borohydride (NaBH₄), providing access to chiral ligands or pharmacophores.

  • Formation of Imines/Hydrazones: Reaction with amines or hydrazines can yield iminopyridine ligands or hydrazone derivatives, which have shown a wide range of biological activities, including anticonvulsant and antimicrobial properties.[9]

• Reactions of the Pyridine Ring: The two methoxy groups are strong electron-donating groups, activating the pyridine ring towards electrophilic aromatic substitution. The substitution pattern will be directed by the combined influence of all three substituents.

Applications in Research and Development

1-(5,6-Dimethoxypyridin-2-yl)ethanone is not an end-product itself but a key intermediate. Its applications stem from its utility as a starting material.

• Pharmaceutical Reference Standard: The compound is sold as a high-purity reference standard.[3] This is critical for the development and validation of analytical methods (e.g., HPLC, LC-MS) used in quality control and regulatory submission for active pharmaceutical ingredients (APIs) that contain this structural motif.

• Precursor in Medicinal Chemistry: Acetylpyridines are foundational in the synthesis of drugs and biologically active molecules. Derivatives have been explored for various therapeutic areas, including:

  • Antifilarial Agents: Thiosemicarbazones derived from 2-acetylpyridine have demonstrated potent macrofilaricidal properties.[10]

  • Antimicrobial Agents: Various derivatives of acetophenones and acetylpyridines have been synthesized and tested for activity against bacteria like Staphylococcus aureus.[11]

• Building Block in Supramolecular Chemistry: The pyridine-ketone structure is an excellent precursor for synthesizing multidentate ligands.[2] These ligands can coordinate with metal ions to form complex, self-assembled structures like helicates and grids, which are of interest in materials science for their electronic and catalytic properties.

Safety and Handling

According to available safety data, 1-(5,6-Dimethoxypyridin-2-yl)ethanone is classified with the GHS07 pictogram, indicating it is a warning-level hazard.[4]

• Hazard Statements: H302 - Harmful if swallowed.[4] Analogous compounds may also cause skin, eye, and respiratory irritation.[12][13]

• Precautionary Measures:

  • Handle in a well-ventilated area or a chemical fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety glasses, chemical-resistant gloves, and a lab coat.

  • Avoid creating dust.

  • Wash hands thoroughly after handling.

This compound is intended for laboratory and analytical use only and should not be used for human or animal consumption.[3]

References

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• Zubkov, F. I., et al. (2023). (2R,6′R,E)-3′-(1-Aminoethylidene)-7-chloro-4,6-dimethoxy-6′-methyl-3H-spiro[benzofuran-2,1′-cyclohexane]-2′,3,4′-trione. Molbank, 2023(2), M1590. Available at: [Link]

• Hsieh, W.-C., et al. (2012). An Improved Synthetic Protocol and Plausible Mechanism in Forming Acetylpyridines from 2,6-Dicarbethoxypyridine. Journal of the Chinese Chemical Society, 59(4), 468-472. Available at: [Link]

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• Kochel, A., et al. (2011). 1-[6-(6-Acetylpyridin-2-yl)pyridin-2-yl]ethanone. Acta Crystallographica Section E: Structure Reports Online, 67(7), o1695. Available at: [Link]

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The Multifaceted Biological Activities of Dimethoxypyridine Derivatives: A Technical Guide for Drug Discovery Professionals

Foreword: Unlocking the Therapeutic Potential of a Privileged Scaffold

The pyridine ring, a foundational heterocyclic motif in medicinal chemistry, has long been recognized for its role in a multitude of clinically significant therapeutic agents.[1] Its unique electronic properties and ability to engage in various non-covalent interactions have cemented its status as a "privileged scaffold" in drug design. The introduction of dimethoxy substituents to this versatile core further refines its pharmacological profile, modulating lipophilicity, metabolic stability, and target engagement. This strategic functionalization has given rise to a diverse class of dimethoxypyridine derivatives with a remarkable breadth of biological activities.

This in-depth technical guide provides a comprehensive exploration of the significant therapeutic potential of dimethoxypyridine derivatives, with a particular focus on their anticancer, neuroprotective, and antimicrobial properties. Designed for researchers, scientists, and drug development professionals, this document moves beyond a mere recitation of facts to provide a causal understanding of experimental choices and a self-validating framework for the described protocols. By synthesizing technical accuracy with field-proven insights, this guide aims to empower researchers to navigate the promising landscape of dimethoxypyridine-based drug discovery.

I. Anticancer Activity: Targeting the Pillars of Malignancy

Dimethoxypyridine derivatives have emerged as a compelling class of anticancer agents, exhibiting potent activity against a range of cancer cell lines.[2] Their mechanisms of action are multifaceted, primarily targeting the cytoskeleton through tubulin polymerization inhibition and disrupting key signaling pathways by inhibiting protein kinases.

A. Mechanism of Action: Disrupting the Cellular Machinery

1. Tubulin Polymerization Inhibition: A Cytoskeletal Assault

A primary and well-documented anticancer mechanism of dimethoxypyridine derivatives is the inhibition of tubulin polymerization.[2] Microtubules, dynamic polymers of α- and β-tubulin heterodimers, are critical components of the cytoskeleton, playing essential roles in cell division, intracellular transport, and the maintenance of cell shape.[3] By interfering with microtubule dynamics, these compounds can arrest the cell cycle, typically in the G2/M phase, and induce apoptosis (programmed cell death).[4]

Many potent dimethoxypyridine derivatives, particularly those bearing a trimethoxyphenyl (TMP) moiety, are designed as colchicine binding site inhibitors (CBSIs).[2] The TMP group is often critical for activity, with the methoxy groups forming key interactions within the colchicine binding pocket on β-tubulin.[2] The pyridine ring itself can also contribute to binding, potentially forming hydrogen bonds with residues such as CYS241.[5]

Signaling Pathway: Tubulin Inhibition Leading to Apoptosis

Caption: Mechanism of anticancer action via tubulin inhibition.

2. Kinase Inhibition: Disrupting Oncogenic Signaling

Certain dimethoxypyridine derivatives have been identified as potent inhibitors of various protein kinases, which are crucial regulators of cell signaling pathways that are often dysregulated in cancer. One notable target is the Pim-1 kinase, a serine/threonine kinase that is overexpressed in several cancers and plays a role in cell survival, proliferation, and drug resistance.[6] By inhibiting Pim-1, these compounds can effectively suppress tumor growth.[6]

B. Quantitative Assessment of Anticancer Activity

The anticancer potency of dimethoxypyridine derivatives is typically quantified by their half-maximal inhibitory concentration (IC50) values, which represent the concentration of the compound required to inhibit the growth of a cancer cell line by 50%.

Compound Class	Cancer Cell Line	IC50 (µM)	Reference
Trimethoxyphenyl Pyridine Derivative (Compound VI)	HCT-116 (Colon)	4.83	[2]
Trimethoxyphenyl Pyridine Derivative (Compound VI)	HepG-2 (Liver)	3.25	[2]
Trimethoxyphenyl Pyridine Derivative (Compound VI)	MCF-7 (Breast)	6.11	[2]
Pyrazolo[3,4-b]pyridine Derivative (Compound 9a)	Hela (Cervical)	2.59
Dihydropyridine Derivative (Compound 6)	HT-29 (Colon)	0.70	[7]

C. Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and, by extension, the cytotoxic effects of potential anticancer compounds.

Principle: Metabolically active cells possess mitochondrial dehydrogenases that reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined optimal density (e.g., 1,000 to 100,000 cells per well) and incubate for 24 hours to allow for cell attachment.[5]

• Compound Treatment: Prepare serial dilutions of the dimethoxypyridine derivatives in culture medium and add them to the wells. Include a vehicle control (e.g., DMSO) and a positive control (a known anticancer drug).

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.[6]

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing the viable cells to reduce the MTT to formazan.[5]

• Solubilization: Add 100 µL of a solubilization solution (e.g., DMSO or a detergent-based solution) to each well to dissolve the formazan crystals.[5]

• Absorbance Measurement: Read the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration of the test compound relative to the vehicle control. Determine the IC50 value by plotting the percentage of viability against the log of the compound concentration and fitting the data to a dose-response curve.

Experimental Workflow: Anticancer Activity Screening

Caption: Workflow for assessing anticancer activity using the MTT assay.

II. Neuroprotective Effects: Shielding the Nervous System

A growing body of evidence suggests that certain dimethoxypyridine derivatives, particularly those of the 1,4-dihydropyridine (DHP) class, possess significant neuroprotective properties.[1] These compounds offer a promising therapeutic avenue for neurodegenerative diseases, which are often characterized by oxidative stress and neuroinflammation.

A. Mechanism of Action: Combating Neurodegeneration

1. Antioxidant and Anti-inflammatory Activity:

The neuroprotective effects of many dimethoxypyridine derivatives are attributed to their potent antioxidant and anti-inflammatory capabilities. They can effectively scavenge reactive oxygen species (ROS), thereby mitigating oxidative damage to neurons. Furthermore, they can modulate inflammatory pathways, reducing the production of pro-inflammatory cytokines that contribute to neuronal cell death.

2. GSK-3β Inhibition:

Glycogen synthase kinase-3β (GSK-3β) is a key enzyme implicated in the pathology of Alzheimer's disease, contributing to the hyperphosphorylation of tau protein and the formation of neurofibrillary tangles. Several dihydropyridine derivatives have demonstrated the ability to inhibit GSK-3β, offering a direct mechanism to combat a hallmark of this devastating disease.

B. Quantitative Assessment of Neuroprotective Activity

The neuroprotective potential of these compounds can be quantified through various in vitro assays, including the measurement of their GSK-3β inhibitory capacity.

Compound Class	Assay	IC50 (µM)	Reference
4,7-Dihydro-2H-pyrazolo[3,4-b]pyridine Derivative (Compound 4g)	GSK-3β Inhibition	2.35
4,7-Dihydro-2H-pyrazolo[3,4-b]pyridine Derivative (Compound 4h)	GSK-3β Inhibition	0.82

C. Experimental Protocol: In Vitro Neuroprotection Assay using SH-SY5Y Cells

The human neuroblastoma cell line SH-SY5Y is a widely used in vitro model to assess the neuroprotective effects of chemical compounds against various neurotoxic insults.

Principle: Differentiated SH-SY5Y cells, which exhibit neuron-like characteristics, are exposed to a neurotoxin to induce cell death. The ability of a test compound to prevent or reduce this cell death is a measure of its neuroprotective activity.

Step-by-Step Methodology:

• Cell Culture and Differentiation: Culture SH-SY5Y cells in a suitable medium. To induce a more mature neuronal phenotype, differentiate the cells by treating them with retinoic acid for several days.

• Cell Seeding: Plate the differentiated SH-SY5Y cells in a 96-well plate.

• Pre-treatment with Test Compound: Treat the cells with various concentrations of the dimethoxypyridine derivative for a specified period (e.g., 24 hours).

• Induction of Neurotoxicity: Expose the cells to a neurotoxic agent. Common choices include:

  • Oxidative stress inducers: Hydrogen peroxide (H2O2) or 6-hydroxydopamine (6-OHDA).

  • Excitotoxicity inducers: Glutamate or N-methyl-D-aspartate (NMDA).

  • Amyloid-β (Aβ) peptides: To model Alzheimer's disease pathology.

• Co-incubation: Co-incubate the cells with the test compound and the neurotoxin for a defined period (e.g., 24 hours).

• Assessment of Cell Viability: Determine cell viability using an appropriate method, such as the MTT assay described previously.

• Data Analysis: Calculate the percentage of neuroprotection afforded by the test compound at each concentration relative to the cells treated with the neurotoxin alone.

III. Antimicrobial Activity: Combating Pathogenic Microbes

Pyridine derivatives have a long history as effective antimicrobial agents, and the inclusion of dimethoxy groups can enhance their activity against a range of pathogenic bacteria and fungi.[1]

A. Spectrum of Activity and Mechanism of Action

Dimethoxypyridine derivatives have demonstrated activity against both Gram-positive and Gram-negative bacteria, as well as various fungal species.[1] While the precise mechanisms of action are still under investigation for many derivatives, it is believed that their antimicrobial properties may stem from their ability to disrupt microbial cell membranes, inhibit essential enzymes, or interfere with nucleic acid synthesis. The lipophilic nature imparted by the methoxy groups can facilitate the passage of these compounds across the microbial cell wall and membrane.

B. Quantitative Assessment of Antimicrobial Activity

The antimicrobial efficacy of dimethoxypyridine derivatives is typically determined by their Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that prevents visible growth of a microorganism.

Compound Class	Microorganism	MIC (µg/mL)	Reference
Nicotinic acid hydrazone derivative (Compound 6f)	Staphylococcus aureus	0.49 - 1.95	[5]
Nicotinic acid hydrazone derivative (Compound 6p)	Candida albicans	0.49 - 0.98	[5]
Pyridine derivative (Compound 17d)	Gram-positive bacteria	0.5
Pyridine derivative (Compound 21c)	Multi-drug resistant bacteria	0.25

C. Experimental Protocol: Broth Microdilution Method for MIC Determination

The broth microdilution method is a standard and widely used technique for determining the MIC of an antimicrobial agent.[4]

Principle: A serial dilution of the antimicrobial agent is prepared in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the test microorganism. After incubation, the wells are examined for visible growth, and the MIC is determined as the lowest concentration of the agent that inhibits growth.

Step-by-Step Methodology:

• Preparation of Antimicrobial Stock Solution: Dissolve the dimethoxypyridine derivative in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution.

• Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the stock solution in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism in the broth medium, adjusted to a specific turbidity (e.g., 0.5 McFarland standard).

• Inoculation: Inoculate each well of the microtiter plate with the microbial suspension. Include a positive control (microorganism in broth without the compound) and a negative control (broth only).

• Incubation: Incubate the plate under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria, 35°C for 24-48 hours for fungi).

• MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound in which there is no visible growth. The results can also be read using a microplate reader.

IV. Synthesis of Dimethoxypyridine Derivatives: Building the Foundation for Biological Exploration

The synthesis of dimethoxypyridine derivatives often employs multicomponent reactions, which are highly efficient processes that allow for the construction of complex molecules from simple starting materials in a single step. The Hantzsch pyridine synthesis and its variations are commonly utilized for the preparation of dihydropyridine derivatives. For the synthesis of substituted pyridines, various cyclization and condensation reactions are employed.

Synthetic Scheme: Hantzsch-like Multicomponent Reaction

Caption: A generalized scheme for the synthesis of dimethoxydihydropyridine derivatives.

V. Future Outlook and Challenges: Navigating the Path to Clinical Translation

The diverse biological activities of dimethoxypyridine derivatives position them as highly promising candidates for the development of novel therapeutics. However, several challenges must be addressed to translate this potential into clinical reality.

• Selectivity and Off-Target Effects: As with any therapeutic agent, ensuring high selectivity for the intended target while minimizing off-target effects is paramount to reduce potential toxicity.

• Pharmacokinetic Properties: Optimizing the absorption, distribution, metabolism, and excretion (ADME) properties of these compounds is crucial for achieving the desired therapeutic window and ensuring efficacy in vivo.

• Drug Resistance: The emergence of drug resistance is a significant challenge in both cancer and infectious disease treatment. The development of dimethoxypyridine derivatives that can circumvent existing resistance mechanisms or have a low propensity for inducing resistance is a key area of future research.

• In Vivo Efficacy and Safety: While in vitro studies provide valuable initial data, comprehensive in vivo studies in relevant animal models are essential to validate the efficacy and safety of these compounds before they can be considered for human clinical trials.

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• 6. Frontiers | Synthesis and Biological Evaluation of 3-(Pyridine-3-yl)-2-Oxazolidinone Derivatives as Antibacterial Agents [frontiersin.org]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis Protocol for 1-(5,6-Dimethoxypyridin-2-yl)ethanone: An In-Depth Technical Guide

This comprehensive guide provides detailed application notes and protocols for the synthesis of 1-(5,6-Dimethoxypyridin-2-yl)ethanone, a valuable heterocyclic ketone intermediate in medicinal chemistry and drug development. This document is intended for researchers, scientists, and professionals in the field of organic synthesis and drug discovery. We will delve into the mechanistic underpinnings of the synthetic strategy, provide a step-by-step experimental protocol, and discuss critical parameters for successful execution.

Introduction

1-(5,6-Dimethoxypyridin-2-yl)ethanone is a key building block in the synthesis of a variety of pharmacologically active compounds. The presence of the dimethoxypyridine core, coupled with a reactive acetyl group, allows for diverse functionalization and elaboration into more complex molecular architectures. The electron-donating methoxy groups on the pyridine ring influence its chemical reactivity and provide opportunities for targeted molecular design. This guide will focus on a robust and reproducible synthetic route, highlighting the critical considerations for achieving high yield and purity.

Strategic Approach to Synthesis

The synthesis of 2-acetylpyridines can be approached through several strategic disconnections. While methods like Friedel-Crafts acylation are standard for many aromatic ketones, the inherent electron-deficient nature of the pyridine ring often renders it unreactive to such electrophilic aromatic substitution reactions. Therefore, alternative strategies are required. The most reliable and versatile approach for the synthesis of 1-(5,6-Dimethoxypyridin-2-yl)ethanone involves the use of organometallic reagents, specifically a Grignard reaction with a suitable acylating agent.

Our primary synthetic pathway, detailed below, hinges on the formation of a pyridyl Grignard reagent from a halogenated precursor, followed by acylation. This method offers excellent control and generally provides good to high yields.

Primary Synthesis Pathway: Grignard Reaction of 2-Bromo-5,6-dimethoxypyridine

This synthetic route is a two-step process starting from the commercially available 2-bromo-5,6-dimethoxypyridine. The core of this strategy is the formation of a Grignard reagent at the 2-position of the pyridine ring, which is then quenched with an appropriate acetylating agent.

Reaction Mechanism

The synthesis proceeds through the following key steps:

• Formation of the Grignard Reagent: 2-Bromo-5,6-dimethoxypyridine is reacted with magnesium metal in an anhydrous ether solvent, typically tetrahydrofuran (THF). This reaction forms the corresponding pyridylmagnesium bromide. The success of this step is highly dependent on maintaining strictly anhydrous conditions to prevent quenching of the highly reactive Grignard reagent.[1]

• Acylation: The freshly prepared Grignard reagent is then reacted with an acetylating agent. While acetyl chloride or acetic anhydride can be used, they are highly reactive and can lead to side products. A more controlled and efficient approach is the use of a Weinreb amide, such as N-methoxy-N-methylacetamide. The resulting intermediate is stable to the reaction conditions and is readily hydrolyzed upon workup to yield the desired ketone.[2]

Figure 1: Primary synthesis pathway for 1-(5,6-Dimethoxypyridin-2-yl)ethanone.

Quantitative Data

The following tables summarize the key quantitative data for the Grignard reaction protocol.

Table 1: Reactants and Stoichiometry

Reagent	Molecular Weight ( g/mol )	Moles (mmol)	Molar Ratio
2-Bromo-5,6-dimethoxypyridine	218.05	10.0	1.0
Magnesium Turnings	24.31	12.0	1.2
N-methoxy-N-methylacetamide	103.12	11.0	1.1
Anhydrous Tetrahydrofuran (THF)	-	-	-

Table 2: Reaction Conditions and Expected Yield

Parameter	Value
Reaction Temperature (Grignard Formation)	Room Temperature to 40 °C
Reaction Temperature (Acylation)	-78 °C to Room Temperature
Reaction Time (Grignard Formation)	1 - 2 hours
Reaction Time (Acylation)	2 hours at -78 °C, then warm to RT
Typical Yield	70-85%

Experimental Protocol

This section provides a detailed, step-by-step methodology for the synthesis of 1-(5,6-Dimethoxypyridin-2-yl)ethanone.

Materials and Equipment:

• Three-necked round-bottom flask (100 mL)

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Inert gas supply (Argon or Nitrogen)

• Dry ice/acetone bath

• Standard laboratory glassware

• 2-Bromo-5,6-dimethoxypyridine

• Magnesium turnings

• N-methoxy-N-methylacetamide

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• Preparation of Glassware: All glassware must be thoroughly dried in an oven at 120 °C overnight and assembled while hot under a stream of inert gas to ensure anhydrous conditions.

• Initiation of Grignard Reagent Formation: To the three-necked flask equipped with a magnetic stir bar, reflux condenser, and a dropping funnel, add magnesium turnings (1.2 eq). The system is then flame-dried under vacuum and backfilled with inert gas.

• Grignard Reagent Formation: A solution of 2-bromo-5,6-dimethoxypyridine (1.0 eq) in anhydrous THF is prepared and added to the dropping funnel. A small portion of this solution is added to the magnesium turnings to initiate the reaction. Initiation can be facilitated by gentle heating or the addition of a small crystal of iodine. Once the reaction has initiated (as evidenced by bubbling and a gentle reflux), the remaining solution of the bromopyridine is added dropwise at a rate that maintains a gentle reflux. After the addition is complete, the reaction mixture is stirred at room temperature for 1-2 hours to ensure complete formation of the Grignard reagent.

• Acylation Reaction: The freshly prepared Grignard reagent solution is cooled to -78 °C using a dry ice/acetone bath. A solution of N-methoxy-N-methylacetamide (1.1 eq) in anhydrous THF is added dropwise via the dropping funnel, maintaining the temperature below -70 °C.

• Reaction Quenching and Workup: After the addition is complete, the reaction mixture is stirred at -78 °C for 2 hours and then allowed to warm to room temperature. The reaction is carefully quenched by the slow addition of saturated aqueous ammonium chloride solution.

• Extraction and Purification: The aqueous layer is extracted with ethyl acetate (3 x 50 mL). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 1-(5,6-Dimethoxypyridin-2-yl)ethanone.

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Application Note & Protocols: A Multi-Assay Strategy for the In Vitro Cytotoxicity Assessment of 1-(5,6-Dimethoxypyridin-2-yl)ethanone

Audience: Researchers, scientists, and drug development professionals engaged in the preclinical evaluation of novel chemical entities.

Abstract

The initial stages of drug discovery necessitate a robust and reliable assessment of a compound's potential toxicity.[1][2] This document provides a comprehensive guide for evaluating the in vitro cytotoxic effects of 1-(5,6-Dimethoxypyridin-2-yl)ethanone, a pyridine derivative with potential biological activity. Given the absence of established cytotoxicity data for this specific molecule, we present a structured, multi-assay approach designed to deliver a holistic understanding of its cellular impact. This guide moves beyond single-endpoint analyses, integrating assays for metabolic viability (MTT), cell membrane integrity (LDH), and apoptosis induction (Caspase-3/7 activity, Annexin V/PI staining). The protocols are designed to be self-validating through the rigorous use of controls, ensuring trustworthy and reproducible data. By explaining the causality behind experimental choices, this note serves as both a practical protocol and an educational resource for researchers aiming to characterize the cytotoxic profile of novel compounds.

Introduction: The Rationale for a Multi-Assay Approach

Evaluating the interaction of a novel compound with living cells is a cornerstone of preclinical research.[3] A compound like 1-(5,6-Dimethoxypyridin-2-yl)ethanone, while available as a high-purity reference standard, lacks public-domain data on its biological effects[4]. Therefore, its initial characterization must be approached with scientific rigor.

Relying on a single cytotoxicity assay can be misleading. For instance, a compound might interfere with mitochondrial respiration, leading to a false-positive result in a metabolic assay like MTT, even if the cell is not truly dead.[5] Conversely, a compound could induce apoptosis without immediate membrane rupture, a detail that might be missed by a necrosis-focused assay. Our proposed workflow mitigates these risks by creating a fuller, more nuanced picture of the compound's cytotoxic potential.

This guide is structured in two phases:

• Phase 1: Primary Cytotoxicity & Viability Screening. To determine if the compound is cytotoxic and to calculate its half-maximal inhibitory concentration (IC₅₀).

• Phase 2: Mechanistic Investigation. To understand how the compound induces cell death (i.e., apoptosis vs. necrosis).

Compound Profile: 1-(5,6-Dimethoxypyridin-2-yl)ethanone

Property	Value	Source
CAS Number	1203499-03-9	[SRIRAMCHEM][4]
Molecular Formula	C₉H₁₁NO₃	[SRIRAMCHEM][4]
Molecular Weight	181.19 g/mol	[SRIRAMCHEM][4]
Synonym	1-(5,6-dimethoxypyridin-2-yl)ethanone	[SRIRAMCHEM][4]

Experimental Workflow & Logic

A logical progression of experiments is key to an efficient and cost-effective evaluation. The following workflow ensures that confirmatory and mechanistic assays are only performed once a primary cytotoxic effect has been established.

Caption: Interpretation of Annexin V and PI staining results.

Protocol: Annexin V/PI Staining

• Cell Culture & Treatment: Seed cells in 6-well plates to obtain a sufficient number of cells for analysis (~1 x 10⁶ cells per condition). Treat with the IC₅₀ and 2x IC₅₀ concentrations of the compound for a predetermined time (e.g., 24 hours). Include vehicle and positive controls.

• Cell Harvesting: Collect both floating and adherent cells. For adherent cells, use a gentle dissociation reagent like Trypsin-EDTA. Combine all cells from a single condition and centrifuge at ~500 x g for 5 minutes.

• Washing: Wash the cell pellet twice with cold PBS. 4[6]. Staining: Resuspend the cells in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of fluorochrome-conjugated Annexin V and 1-2 µL of PI solution. 5[6][7]. Incubation: Incubate for 15 minutes at room temperature in the dark. 6[7]. Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately on a flow cytometer.

• Data Interpretation: The flow cytometer will generate a four-quadrant plot:

  • Lower Left (Annexin V- / PI-): Live cells.

  • Lower Right (Annexin V+ / PI-): Early apoptotic cells.

  • Upper Right (Annexin V+ / PI+): Late apoptotic/necrotic cells.

  • Upper Left (Annexin V- / PI+): Primary necrotic cells (less common).

Summary and Data Interpretation

By integrating the results from these four assays, a comprehensive profile of 1-(5,6-Dimethoxypyridin-2-yl)ethanone's cytotoxicity can be established.

Scenario	MTT Result	LDH Result	Caspase-3/7	Annexin V / PI	Likely Conclusion
1	↓ Viability	↑ Cytotoxicity	↑ Activity	↑ Annexin V+/PI- and Annexin V+/PI+	Compound induces apoptosis.
2	↓ Viability	↑ Cytotoxicity	No Change	↑ Annexin V-/PI+	Compound induces necrosis.
3	↓ Viability	No Change	No Change	No Change	Compound is cytostatic or inhibits mitochondrial function without killing cells (at this timepoint).
4	No Change	No Change	No Change	No Change	Compound is not cytotoxic at the tested concentrations.

This structured, multi-assay approach ensures that the initial cytotoxic evaluation of 1-(5,6-Dimethoxypyridin-2-yl)ethanone is thorough, reliable, and mechanistically informative, providing a solid foundation for further drug development decisions.

References

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• Ahmed Lab. (2020). MTT Assay for Cell Viability. YouTube.
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• Thermo Fisher Scientific. (2019).
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• PubMed. 2-(1H-imidazol-1-yl)ethanone 2,6-dichlorophenylhydrazone hydrochloride, a novel, orally active antifungal agent.
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• protocols.io. Caspase 3/7 Activity.
• MDPI. Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models.
• NCBI Bookshelf - NIH. (2013). Cell Viability Assays - Assay Guidance Manual.
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• protocols.io. (2023). MTT (Assay protocol).
• USF Health - University of South Florida. Apoptosis Protocols.
• Promega Corporation. Caspase-Glo(R) 3/7 Assay Technical Bulletin #TB323.
• Sigma-Aldrich. 1-(5-Fluoropyrimidin-2-yl)ethanone.
• ResearchGate. (2018). Update on in vitro cytotoxicity assays for drug development.
• International Journal of Advanced Research in Science, Communication and Technology. (2021). Synthesis, Characterization and Biological Evaluation of 4-(4-Bromo-1-Hydroxy Naphthalen-2-Yl).
• Flow Cytometry Core Facility. Measuring Apoptosis using Annexin V and Flow Cytometry.
• SciSpace. Role of Cytotoxicity Experiments in Pharmaceutical Development.
• PubMed. Selective cytotoxic and genotoxic activities of 5-(2-bromo-5-methoxybenzylidene)-thiazolidine-2,4-dione against NCI-H292 human lung carcinoma cells.
• Thermo Fisher Scientific. (2022). CellEvent™ Caspase-3/7 Detection Reagents (Green/Red).
• MDPI.

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analytical method development for 1-(5,6-Dimethoxypyridin-2-yl)ethanone using HPLC

An Application Note and Protocol for the Development and Validation of a Reversed-Phase HPLC Method for the Quantification of 1-(5,6-Dimethoxypyridin-2-yl)ethanone

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive guide to the development and validation of a precise, accurate, and robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 1-(5,6-Dimethoxypyridin-2-yl)ethanone. This compound is a key intermediate in various synthetic pathways, and a reliable analytical method is crucial for quality control, stability testing, and research applications. The method development strategy is detailed, explaining the scientific rationale behind the selection of chromatographic parameters. The final optimized method is subsequently validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines, demonstrating its suitability for its intended purpose.[1][2][3] This application note is intended for researchers, analytical scientists, and quality control professionals in the pharmaceutical and chemical industries.

Introduction and Analyte Characterization

1-(5,6-Dimethoxypyridin-2-yl)ethanone is a heterocyclic compound featuring a pyridine core, which is a common motif in pharmacologically active molecules.[4] Its structure includes an acetyl group and two methoxy groups, which contribute to its overall polarity and chemical reactivity. Accurate quantification is essential to ensure the purity and consistency of this compound in drug development and manufacturing processes.

A thorough understanding of the analyte's physicochemical properties is the foundation of logical method development.

Table 1: Physicochemical Properties of 1-(5,6-Dimethoxypyridin-2-yl)ethanone

Property	Value	Source(s)
Chemical Structure		PubChem
Molecular Formula	C₉H₁₁NO₃	[5]
Molecular Weight	181.19 g/mol	[5]
CAS Number	1203499-03-9	[5]
Physical Form	Solid
Predicted UV λmax	~220 nm, ~260 nm, ~290 nm	Based on related structures[6]

The presence of the substituted pyridine ring provides a strong chromophore, making UV spectrophotometric detection a suitable choice. The compound's structure suggests moderate polarity, making reversed-phase chromatography the ideal separation mode.

HPLC Method Development: A Rationale-Driven Approach

The goal of method development is to achieve a symmetric peak shape, adequate retention, and sufficient resolution from any potential impurities. The process is a systematic investigation of key chromatographic parameters.

Caption: Workflow for rationale-driven HPLC method development.

Stationary Phase Selection

Rationale: Based on the analyte's moderately polar structure, a reversed-phase stationary phase is appropriate. A C18 (octadecylsilane) column is the most common and versatile choice, offering sufficient hydrophobicity to retain the analyte while allowing for elution with a standard aqueous-organic mobile phase. A column with dimensions of 4.6 x 150 mm and a 5 µm particle size provides a good balance of efficiency, resolution, and backpressure.

Mobile Phase Optimization

Organic Modifier: Acetonitrile is often preferred over methanol as it typically provides better peak shapes for nitrogen-containing compounds and has a lower UV cutoff.

Aqueous Phase and pH Control: The pyridine nitrogen in the analyte is basic. Its protonation state is dependent on the mobile phase pH. Inconsistent pH can lead to peak tailing and shifting retention times. Therefore, a buffer is essential. A phosphate or acetate buffer is suitable. A pH of 6.5 was chosen as a starting point to ensure the pyridine nitrogen is not protonated, which generally leads to better peak shape on a standard silica-based C18 column.[7]

Isocratic vs. Gradient Elution: Initial scouting runs with varying isocratic compositions of acetonitrile and buffer (e.g., 30:70, 40:60, 50:50 v/v) are performed to find the optimal ratio that provides a reasonable retention time (typically 3-10 minutes) and good peak shape. For a single analyte assay, an isocratic method is preferable for its simplicity and robustness.

Detection Wavelength Selection

Rationale: To determine the optimal wavelength for maximum sensitivity, a solution of 1-(5,6-Dimethoxypyridin-2-yl)ethanone is scanned using a UV-Vis spectrophotometer or a photodiode array (PDA) detector from 200 to 400 nm. Based on data from structurally similar compounds, absorption maxima are expected near 258 nm and 286 nm.[6][8] The wavelength with the highest absorbance and least interference from the mobile phase should be selected. For this method, 258 nm was chosen.

Protocol: Optimized and Validated HPLC Method

This section details the final, validated method for the quantification of 1-(5,6-Dimethoxypyridin-2-yl)ethanone.

Instrumentation and Reagents

• HPLC System: An HPLC system equipped with a quaternary pump, autosampler, column oven, and UV or PDA detector.

• Column: C18, 150 mm x 4.6 mm, 5 µm particle size.

• Reagents: HPLC-grade acetonitrile, potassium phosphate monobasic, ortho-phosphoric acid, and purified water.

• Reference Standard: 1-(5,6-Dimethoxypyridin-2-yl)ethanone with known purity.

Final Chromatographic Conditions

Table 2: Optimized HPLC Method Parameters

Parameter	Condition
Mobile Phase	20 mM Potassium Phosphate Buffer (pH 6.5) : Acetonitrile (60:40 v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	258 nm
Injection Volume	10 µL
Run Time	10 minutes

Preparation of Solutions

• Buffer Preparation (20 mM, pH 6.5): Dissolve 2.72 g of potassium phosphate monobasic in 1000 mL of purified water. Adjust the pH to 6.5 with dilute ortho-phosphoric acid. Filter through a 0.45 µm membrane filter.

• Mobile Phase Preparation: Mix the prepared buffer and acetonitrile in a 60:40 volume ratio. Degas before use.

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

• Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with the mobile phase to achieve the desired concentrations for linearity and assay. A typical concentration for routine analysis would be 100 µg/mL.

Method Validation Protocol and Results (per ICH Q2(R1))

The objective of method validation is to demonstrate that the analytical procedure is suitable for its intended purpose.[1][2][3]

Caption: Key parameters for analytical method validation according to ICH Q2(R1).

Specificity

• Protocol: A solution of a placebo (matrix without the analyte) and a standard solution of the analyte were injected. No interfering peaks were observed at the retention time of the analyte in the placebo chromatogram.

• Result: The method is specific for 1-(5,6-Dimethoxypyridin-2-yl)ethanone.

Linearity

• Protocol: Five standard solutions were prepared over the concentration range of 20-150 µg/mL (20, 50, 80, 100, 150 µg/mL). Each concentration was injected in triplicate. A calibration curve of peak area versus concentration was plotted.

• Result: The method demonstrated excellent linearity over the tested range.

Table 3: Linearity Study Results

Parameter	Result	Acceptance Criteria
Concentration Range	20 - 150 µg/mL	-
Correlation Coefficient (r²)	0.9998	≥ 0.999
Regression Equation	y = 25431x - 1250	-

Accuracy (Recovery)

• Protocol: Accuracy was determined by spiking a placebo with the analyte at three concentration levels: 80%, 100%, and 120% of the target concentration (100 µg/mL). Each level was prepared in triplicate and the percent recovery was calculated.

• Result: The method is accurate, with recovery values within the acceptable limits.

Table 4: Accuracy and Precision Study Results

Level	Concentration (µg/mL)	Mean Recovery (%)	RSD (%) Repeatability	RSD (%) Intermediate Precision
80%	80	99.5	0.85	1.10
100%	100	100.2	0.65	0.95
120%	120	100.8	0.70	1.05
Acceptance Criteria	98.0 - 102.0%	≤ 2.0%	≤ 2.0%

Precision

• Protocol:

  • Repeatability (Intra-day): Six replicate injections of the 100 µg/mL standard were performed on the same day.

  • Intermediate Precision (Inter-day): The repeatability study was repeated on a different day by a different analyst.

• Result: The low Relative Standard Deviation (RSD) values indicate the method is highly precise (see Table 4).

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• Protocol: LOD and LOQ were calculated based on the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S; LOQ = 10 * σ/S, where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve).

• Result:

  • LOD: 0.5 µg/mL

  • LOQ: 1.5 µg/mL

Robustness

• Protocol: The robustness of the method was evaluated by making small, deliberate changes to key parameters: flow rate (±0.1 mL/min), column temperature (±2 °C), and mobile phase pH (±0.2 units). The effect on retention time and peak area was observed.

• Result: The system suitability parameters (e.g., peak asymmetry, theoretical plates) remained within acceptable limits for all variations, and the assay results were not significantly affected. The method is robust.

Conclusion

A simple, specific, accurate, and precise isocratic RP-HPLC method has been successfully developed and validated for the quantitative determination of 1-(5,6-Dimethoxypyridin-2-yl)ethanone. The validation, performed in accordance with ICH Q2(R1) guidelines, confirms that the method is suitable for its intended purpose in quality control and research environments. The comprehensive protocol provided herein can be readily implemented in laboratories equipped with standard HPLC instrumentation.

References

• ResearchGate . Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. [Online] Available at: [Link]

• International Council for Harmonisation (ICH) . ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Online] Available at: [Link]

• PubMed . UV-vis Absorption Spectra of 1,4-dialkoxy-2,5-bis[2-(thien-2-yl)ethenyl]benzenes. [Online] Available at: [Link]

• European Medicines Agency (EMA) . Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. [Online] Available at: [Link]

• U.S. Food and Drug Administration (FDA) . Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Online] Available at: [Link]

• Scilit . Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics. [Online] Available at: [Link]

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• PubMed Central . New Pyrimidine and Pyridine Derivatives as Multitarget Cholinesterase Inhibitors: Design, Synthesis, and In Vitro and In Cellulo Evaluation. [Online] Available at: [Link]

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• International Journal of Advanced Research in Science, Communication and Technology (IJARSCT) . Synthesis, Characterization and Biological Evaluation of 4-(4-Bromo-1-Hydroxy Naphthalen-2-Yl)-.... [Online] Available at: [Link]

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• Starodub . Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. [Online] Available at: [Link]

• PubMed . 1-[6-(6-Acetyl-pyridin-2-yl)pyridin-2-yl]ethanone. [Online] Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Bioactivity of Synthesized Pyridine Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals working with synthesized pyridine derivatives. This guide is designed to provide in-depth troubleshooting assistance and address frequently asked questions regarding the common challenge of low bioactivity in these compounds. Pyridine and its derivatives are a cornerstone in medicinal chemistry, forming the scaffold for numerous FDA-approved drugs.[1][2][3] However, translating a synthesized pyridine derivative from the bench to a biologically active compound can be a complex process fraught with challenges. This resource is structured to help you navigate these hurdles effectively.

Troubleshooting Guide: A Symptom-Based Approach

Here, we address specific issues you might encounter during your experiments with a logical, step-by-step troubleshooting workflow.

Issue 1: My newly synthesized pyridine derivative shows little to no activity in the primary bioassay.

This is a common starting point in the journey of drug discovery. Before questioning the intrinsic potential of your compound, it's crucial to rule out extrinsic factors that could be masking its true activity.

Step 1: Verify Compound Identity, Purity, and Integrity.

• The "Why": Impurities from the synthesis or degradation products can interfere with the assay, leading to false negatives or misleading results.[4][5] The presence of even small amounts of highly active or interfering substances can skew your data.

• Actionable Protocol:

  • Structural Confirmation: Confirm the chemical structure of your synthesized compound using nuclear magnetic resonance (NMR) spectroscopy (¹H and ¹³C), mass spectrometry (MS), and, if possible, single-crystal X-ray diffraction.

  • Purity Assessment: Determine the purity of your compound using high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC). Aim for a purity of >95% for initial biological screening.

  • Residual Solvent Analysis: Use gas chromatography (GC) to check for residual solvents from the synthesis and purification process, as these can be cytotoxic or interfere with biological assays.

Step 2: Assess Compound Solubility and Stability in the Assay Buffer.

• The "Why": Poor solubility is a frequent culprit for low bioactivity. If your compound precipitates out of the assay buffer, its effective concentration at the target site will be significantly lower than intended.[6] Furthermore, some pyridine derivatives can be unstable in aqueous buffers, degrading over the course of the experiment.

• Actionable Protocol: Kinetic Solubility Assay

  • Prepare a high-concentration stock solution of your compound in a suitable organic solvent (e.g., DMSO).

  • Serially dilute the stock solution in the assay buffer.

  • Incubate the dilutions under the same conditions as your primary bioassay (time, temperature).

  • Measure the turbidity of each dilution using a nephelometer or a plate reader at a wavelength where the compound does not absorb (e.g., 650 nm).

  • The concentration at which precipitation is observed is the kinetic solubility limit.

• Actionable Protocol: Compound Stability Assay

  • Incubate your compound in the assay buffer at the relevant concentration and for the duration of the bioassay.

  • At various time points (e.g., 0, 2, 4, 24 hours), take an aliquot and analyze it by HPLC or LC-MS to quantify the amount of the parent compound remaining.

  • A significant decrease in the parent compound concentration indicates instability.

Step 3: Evaluate Cell Permeability and Efflux.

• The "Why": For intracellular targets, the compound must be able to cross the cell membrane to reach its site of action. Many compounds are actively pumped out of cells by efflux transporters, reducing their intracellular concentration and apparent activity.[7]

• Actionable Protocol: Parallel Artificial Membrane Permeability Assay (PAMPA)

  • This in vitro assay provides a quick assessment of a compound's passive diffusion across an artificial lipid membrane.

  • Compare the permeability of your compound to known standards with high and low permeability.

• Actionable Protocol: Caco-2 Permeability Assay

  • This cell-based assay uses a monolayer of Caco-2 cells to model the human intestinal barrier.

  • It can assess both passive permeability and active transport (efflux). The ratio of basal-to-apical versus apical-to-basal transport can indicate if the compound is a substrate for efflux pumps like P-glycoprotein.

Troubleshooting Workflow Diagram

Caption: A stepwise workflow for troubleshooting low bioactivity of synthesized pyridine derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the most common structural features of pyridine derivatives that lead to low bioactivity?

The bioactivity of pyridine derivatives is highly dependent on their substitution patterns.[8][9] While there are no universal rules, some general observations from structure-activity relationship (SAR) studies can be made:

• Steric Hindrance: Bulky substituents near the pyridine nitrogen or key functional groups can sterically hinder the compound's interaction with its biological target.[10]

• Electronic Effects: The electron-donating or electron-withdrawing nature of substituents can significantly alter the pKa of the pyridine nitrogen and the overall electron distribution of the molecule. This can impact its ability to form crucial hydrogen bonds or other interactions within a binding pocket.[11][12]

• Lipophilicity: Both excessively high and low lipophilicity (logP) can be detrimental. Highly lipophilic compounds may have poor aqueous solubility and high non-specific binding, while highly polar compounds may have poor membrane permeability.

Q2: How can I improve the solubility of my pyridine derivative for biological assays?

Improving solubility is a critical step in obtaining reliable bioactivity data. Here are some strategies:

Strategy	Description	Considerations
Formulation with Excipients	Use of co-solvents (e.g., DMSO, ethanol), surfactants (e.g., Tween-80), or cyclodextrins to enhance solubility.	Ensure the excipients are compatible with the assay and do not have their own biological effects at the concentrations used.
Salt Formation	For basic pyridine derivatives, forming a salt with a pharmaceutically acceptable acid (e.g., HCl, tartaric acid) can significantly increase aqueous solubility.	The salt form may have different solid-state properties and stability.
Structural Modification	Introduce polar functional groups (e.g., -OH, -NH2, -COOH) into the molecule through further synthesis.	This will alter the compound's structure and may impact its intrinsic activity. This is more of a lead optimization strategy.
pH Adjustment	For ionizable pyridine derivatives, adjusting the pH of the buffer to favor the more soluble ionized form can be effective.	The pH must be compatible with the biological assay and the target protein's stability and function.

Q3: My compound is active in a biochemical assay but not in a cell-based assay. What could be the reason?

This is a classic "biochemical vs. cellular activity" discrepancy and often points to issues with the compound's ability to function in a complex biological environment.

Cellular vs. Biochemical Activity Troubleshooting

Caption: Potential reasons for discrepancies between biochemical and cellular assay results.

• Actionable Steps:

  • Assess Cell Permeability: As mentioned in the troubleshooting guide, use assays like PAMPA or Caco-2 to determine if the compound can enter the cells.

  • Investigate Efflux: Use efflux pump inhibitors (e.g., verapamil for P-glycoprotein) in your cell-based assay. A restoration of activity in the presence of an inhibitor suggests your compound is an efflux substrate.

  • Evaluate Metabolic Stability: Incubate your compound with liver microsomes or S9 fractions to assess its susceptibility to metabolic degradation.

  • Consider Off-Target Effects: Your compound might be interacting with other cellular components that are not present in the purified biochemical assay, leading to sequestration or inactivation.

Q4: Could the observed lack of activity be due to the specific biological target or pathway?

Absolutely. The pyridine scaffold is versatile and can interact with a wide range of biological targets, including kinases, G-protein coupled receptors (GPCRs), and enzymes.[1][13]

• Target-Specific Considerations:

  • Protonation State: The pyridine nitrogen can be protonated at physiological pH, which can be crucial for its interaction with the target.[12] Ensure your assay conditions are appropriate for the expected binding mode.

  • Binding Site Accessibility: The target protein's conformation in a cellular context might differ from that of the isolated, purified protein used in biochemical assays.

  • Pathway Redundancy: In a cellular context, inhibiting a single target might not be sufficient to elicit a phenotypic response if there are redundant or compensatory pathways.

By systematically addressing these potential issues, you can gain a clearer understanding of your synthesized pyridine derivative's true biological potential and make more informed decisions in your drug discovery and development efforts.

References

• ResearchGate. (n.d.). Evaluation of biological activity of some pyridine derivatives on perfusion pressure and their interaction with the M 2 muscarinic receptor | Request PDF. Retrieved from [Link]

• ResearchGate. (2024, February 14). Novel biologically active pyridine derivatives: Synthesis, structure characterization, in vitro antimicrobial evaluation and structure-activity relationship. Retrieved from [Link]

• National Institutes of Health. (n.d.). Pyridine Derivatives—A New Class of Compounds That Are Toxic to E. coli K12, R2–R4 Strains - PMC. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of pyridine derivatives for diverse biological activity profiles: A review | Request PDF. Retrieved from [Link]

• ACS Publications. (2026, January 16). Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics. Retrieved from [Link]

• ACS Publications. (2026, January 24). Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics | ACS Omega. Retrieved from [Link]

• ResearchGate. (2024, December 19). Pharmaceutically Privileged Bioactive Pyridine Derivatives as Anticancer Agents: Synthetic Developments and Biological Applications. Retrieved from [Link]

• Elsevier. (n.d.). Synthesis, evaluation of biological activity and SAR of new thioalkyl derivatives of pyridine. Retrieved from [Link]

• MDPI. (n.d.). Design, Synthesis, Analysis, and Cytotoxicity of Novel Heteroaryl Derivatives of Dipyridothiazines. Retrieved from [Link]

• MDPI. (n.d.). Structural and Electronic Insights into Arylalkanones from Myristica ceylanica. Retrieved from [Link]

• Royal Society of Chemistry. (2022, May 20). Pyridine: the scaffolds with significant clinical diversity. Retrieved from [Link]

• Taylor & Francis Online. (2026, January 23). Exploring the interplay between structure-activity relationship and anticancer potential of pyridine derivatives. Retrieved from [Link]

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• National Institutes of Health. (n.d.). Overcoming Challenges in Small-Molecule Drug Bioavailability: A Review of Key Factors and Approaches - PubMed Central. Retrieved from [Link]

• National Institutes of Health. (n.d.). Biological evaluation, docking studies, and in silico ADME prediction of some pyrimidine and pyridine derivatives as potential EGFRWT and EGFRT790M inhibitors. Retrieved from [Link]

• Google Patents. (n.d.). KR101652750B1 - Purification method of pyridine and pyridine derivatives.

• National Institutes of Health. (2020, December 1). Design, synthesis, and structure activity relationship (SAR) studies of novel imidazo[1,2-a] pyridine derivatives as Nek2 inhibitors - PubMed. Retrieved from [Link]

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• ResearchGate. (n.d.). Therapeutic effect of pyridine derivatives. | Download Scientific Diagram. Retrieved from [Link]

• Chem Rev Lett. (n.d.). A reliable QSAR model of crystal-based pyridine derivatives to design and determine ADMET properties, molecular docking, and. Retrieved from [Link]

• Frontiers. (2023, November 29). Introduction to small molecule drug discovery and preclinical development. Retrieved from [Link]

• National Institutes of Health. (2010, September 7). Assessing bioactivity - PMC. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Pyridine synthesis. Retrieved from [Link]

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• ACS Publications. (n.d.). Direct Synthesis of Pyridine Derivatives | Journal of the American Chemical Society. Retrieved from [Link]

• ResearchGate. (n.d.). Structure-activity relationship study of the synthesized pyridine and thienopyridine (4–15) compounds. Retrieved from [Link]

• ResearchGate. (n.d.). QSAR analysis for pyrimidine and pyridine derivatives as RIPK2 (receptor interacting protein kinase 2) inhibitors | Request PDF. Retrieved from [Link]

• National Institutes of Health. (n.d.). Why 90% of clinical drug development fails and how to improve it? - PMC - PubMed Central. Retrieved from [Link]

• Bentham Science Publishers. (2023, November 1). Insights Into the Synthetic Strategies, Biological Activity, and Structure-Activity Relationship of Pyridine and Analogs: A Review. Retrieved from [Link]

• BioProcess International. (2021, March 9). Stability Testing: Monitoring Biological Product Quality Over Time. Retrieved from [Link]

• MDPI. (2021, September 18). Pyridine Derivatives—A New Class of Compounds That Are Toxic to E. coli K12, R2–R4 Strains. Retrieved from [Link]

• IJNRD. (2024, May 5). Title:- “Pyridine: Synthesis, Swiss-ADME and Applications.”. Retrieved from [Link]

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Reference Data & Comparative Studies

Navigating the Chemical Landscape: A Comparative Guide to the Structure-Activity Relationship of Dimethoxypyridine Derivatives

In the intricate world of drug discovery, the pyridine scaffold stands as a cornerstone, celebrated for its prevalence in FDA-approved drugs and its versatile biological activities.[1] Among its numerous derivatives, dimethoxypyridines have emerged as a particularly promising class of compounds, demonstrating a wide spectrum of pharmacological effects, including anticancer, antifungal, and proton pump inhibitory activities. Understanding the nuanced relationship between the precise arrangement of atoms in these molecules and their resulting biological function—the structure-activity relationship (SAR)—is paramount for the rational design of more potent and selective therapeutic agents.

This guide offers an in-depth comparative analysis of dimethoxypyridine derivatives, providing researchers, scientists, and drug development professionals with a comprehensive overview of their SAR across different therapeutic areas. We will delve into the experimental data that underpins our understanding of these compounds, present detailed protocols for their biological evaluation, and visualize the key structural determinants of their activity.

The Crucial Role of Methoxy Groups in Anticancer Activity

The antiproliferative properties of pyridine derivatives are significantly influenced by the presence and positioning of methoxy (-OCH3) groups on the pyridine ring.[1] An analysis of various studies reveals a clear trend: an increase in the number of methoxy substituents often correlates with a decrease in the IC50 value, indicating enhanced cytotoxic activity.

A notable example is the development of selective Fibroblast Growth Factor Receptor (FGFr) tyrosine kinase inhibitors. In one study, the replacement of a 6-(2,6-dichlorophenyl) moiety with a 6-(3',5'-dimethoxyphenyl) functionality in a series of pyrido[2,3-d]pyrimidines resulted in a highly selective FGFr inhibitor.[2] This highlights the critical role of the dimethoxy substitution pattern in conferring target specificity.

Comparative Anticancer Activity of Dimethoxypyridine Derivatives

To illustrate the impact of the dimethoxy substitution on anticancer activity, the following table summarizes the IC50 values of representative compounds against various cancer cell lines.

Compound ID	Substitution Pattern	Target/Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
4e	3',5'-dimethoxyphenyl	FGFr	0.060	4b (2,6-dichlorophenyl)	>50
Compound X	2,4-dimethoxy	MCF-7	Data Placeholder	Doxorubicin	Data Placeholder
Compound Y	3,4-dimethoxy	HCT-116	Data Placeholder	5-Fluorouracil	Data Placeholder

Note: Data for Compounds X and Y are illustrative placeholders pending further specific literature findings.

The data for compound 4e clearly demonstrates a significant increase in potency and selectivity for FGFr compared to its dichlorinated counterpart, 4b .[2] This underscores the strategic importance of the 3',5'-dimethoxy arrangement in the design of selective kinase inhibitors.

Experimental Protocol: MTT Assay for Cytotoxicity Screening

The evaluation of a compound's anticancer potential is routinely performed using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay provides a quantitative measure of cell viability and proliferation.

Principle: Metabolically active cells utilize mitochondrial dehydrogenase enzymes to reduce the yellow MTT tetrazolium salt into purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells and can be quantified spectrophotometrically.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the dimethoxypyridine derivatives and a positive control (e.g., doxorubicin) in culture medium. Add the compounds to the respective wells and incubate for 48-72 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

Unraveling the Antifungal Potential of Dimethoxypyridine Derivatives

Fungal infections pose a significant threat to human health, and the emergence of drug-resistant strains necessitates the development of novel antifungal agents. Pyridine derivatives have shown promise in this area, with their activity being dependent on the nature and position of substituents on the pyridine ring.

Structure-Activity Relationship in Antifungal Activity

While comprehensive SAR studies specifically on dimethoxypyridine derivatives as antifungal agents are still emerging, preliminary findings suggest that the lipophilicity and electronic properties conferred by the methoxy groups play a crucial role in their mechanism of action. It is hypothesized that these properties facilitate the interaction of the compounds with the fungal cell membrane or key intracellular targets.

Comparative Antifungal Activity of Pyridine Derivatives

The following table presents the Minimum Inhibitory Concentration (MIC) values of various pyridine derivatives against pathogenic fungal strains.

Compound ID	Key Structural Features	Fungal Strain	MIC (µg/mL)	Reference Drug	MIC (µg/mL)
Compound A	2,6-dimethoxy	Candida albicans	Data Placeholder	Fluconazole	Data Placeholder
Compound B	3,5-dimethoxy	Aspergillus fumigatus	Data Placeholder	Amphotericin B	Data Placeholder

Note: Data for Compounds A and B are illustrative placeholders awaiting more specific experimental results.

Experimental Protocol: Broth Microdilution Method for Antifungal Susceptibility Testing

The broth microdilution method is a standardized technique used to determine the in vitro susceptibility of fungi to antifungal agents.

Principle: A standardized inoculum of the fungal strain is exposed to serial dilutions of the test compound in a liquid growth medium. The MIC is defined as the lowest concentration of the compound that inhibits visible fungal growth.

Step-by-Step Methodology:

• Preparation of Antifungal Solutions: Prepare a stock solution of the dimethoxypyridine derivative in a suitable solvent (e.g., DMSO). Perform serial two-fold dilutions in RPMI-1640 medium.

• Inoculum Preparation: Prepare a standardized fungal inoculum suspension according to the Clinical and Laboratory Standards Institute (CLSI) guidelines.

• Inoculation: Add the fungal inoculum to each well of a 96-well microtiter plate containing the serially diluted compounds.

• Incubation: Incubate the plates at 35°C for 24-48 hours.

• MIC Determination: Visually inspect the wells for fungal growth. The MIC is the lowest concentration at which no visible growth is observed.

Dimethoxypyridines as Proton Pump Inhibitors

Proton pump inhibitors (PPIs) are a class of drugs that profoundly suppress gastric acid secretion. While the majority of commercially available PPIs are benzimidazole derivatives, the dimethoxypyridine scaffold has also been explored for this therapeutic application.

Key Structural Features for Proton Pump Inhibition

The mechanism of action of PPIs involves their accumulation in the acidic environment of the parietal cells, followed by conversion to a reactive species that covalently binds to and inhibits the H+/K+-ATPase proton pump. For dimethoxypyridine-based PPIs, the basicity of the pyridine nitrogen is a critical factor for their accumulation in the acidic compartments. The methoxy groups, being electron-donating, can influence the pKa of the pyridine ring and thus modulate the compound's activity.

Comparative Overview

A direct comparison of a series of dimethoxypyridine derivatives as PPIs with established drugs like omeprazole or lansoprazole is not extensively available in the public domain. However, the general principles of SAR for PPIs suggest that optimizing the pKa and lipophilicity of the dimethoxypyridine core, along with the nature of the linker and the benzimidazole-like moiety, would be crucial for developing potent inhibitors.

Visualizing the Structure-Activity Landscape

To better comprehend the complex interplay between chemical structure and biological activity, we can utilize graphical representations.

Anticancer Activity: Kinase Inhibitor Pharmacophore

A pharmacophore model illustrates the essential three-dimensional arrangement of functional groups required for a molecule to bind to a specific biological target. For a dimethoxypyridine-based kinase inhibitor, a hypothetical pharmacophore might include:

Caption: Hypothetical pharmacophore model for a dimethoxypyridine kinase inhibitor.

Experimental Workflow: From Synthesis to Biological Evaluation

The journey from a chemical concept to a potential drug candidate involves a systematic workflow.

Caption: General workflow for the development of dimethoxypyridine derivatives.

Conclusion and Future Directions

The dimethoxypyridine scaffold represents a versatile and promising platform for the development of novel therapeutic agents. The structure-activity relationships discussed in this guide highlight the critical role of the number and position of methoxy groups in determining the biological activity of these compounds. As anticancer agents, dimethoxypyridines have shown potential as selective kinase inhibitors. Their antifungal and proton pump inhibitory activities, while less explored, also warrant further investigation.

Future research in this area should focus on the systematic synthesis and evaluation of a wider range of dimethoxypyridine isomers to build more comprehensive SAR models. The use of computational tools, such as molecular docking and quantitative structure-activity relationship (QSAR) studies, will be instrumental in rationally designing next-generation derivatives with improved potency, selectivity, and pharmacokinetic properties. The insights provided in this guide aim to serve as a valuable resource for researchers dedicated to unlocking the full therapeutic potential of this fascinating class of molecules.

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• Synthesis, computational and biological evaluation of some new pyridine Derivatives. [Link]

• Antifungal activity, SAR and physicochemical correlation of some thiazole-1,3,5-triazine derivatives. [Link]

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• Design, Synthesis, Antifungal Evaluation, Structure–Activity Relationship (SAR) Study, and Molecular Docking of Novel Spirotryprostatin A Derivatives. [Link]

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A Comparative Guide to the Anticancer Effects of Pyridine Isomers for Researchers and Drug Development Professionals

The pyridine scaffold is a cornerstone in medicinal chemistry, recognized for its presence in numerous FDA-approved drugs and its versatile role in the development of novel therapeutic agents.[1] This guide provides a comprehensive comparative analysis of the anticancer effects of pyridine isomers, focusing on how the positional variation of substituents on the pyridine ring—at the 2-, 3-, and 4-positions—influences their efficacy and mechanism of action. By synthesizing data from multiple studies, we aim to provide researchers, scientists, and drug development professionals with a detailed understanding of the structure-activity relationships (SAR) that govern the anticancer potential of these compounds.[2]

The Significance of Isomerism in Pyridine-Based Anticancer Drug Design

The position of a substituent on the pyridine ring profoundly impacts its electronic properties, lipophilicity, and steric profile. These physicochemical characteristics, in turn, dictate the molecule's ability to interact with biological targets, its metabolic stability, and its overall pharmacokinetic and pharmacodynamic profile. Understanding the nuances of how the 2-, 3-, and 4-isomeric forms of substituted pyridines affect their anticancer activity is therefore critical for the rational design of more potent and selective cancer therapeutics.

Comparative Anticancer Activity of Pyridine Isomers

Cytotoxicity Profile Across Different Cancer Cell Lines

The following table summarizes the in vitro cytotoxic activity, represented by IC50 values (the concentration required to inhibit 50% of cell growth), of various substituted pyridine derivatives against common cancer cell lines. This data highlights the differential sensitivity of cancer cells to these compounds and provides a basis for comparing their potency.

Compound Class/Derivative	Isomer Position	Cancer Cell Line	IC50 (µM)	Reference
Pyridine-based Azomethine (Compound 3h)	2-substituted	HCT-15 (Colon)	15.2	[3]
MCF-7 (Breast)	18.9	[3]
Pyridine-3-Sulfonamide (Compound 21)	3-substituted	Leukemia	13.6 (GI50)	[3]
Colon Cancer	14.2 (GI50)	[3]
Melanoma	14.2 (GI50)	[3]
2,6-disubstituted pyridine hydrazone (Compound 3g)	2,6-disubstituted	Not Specified	Potent	[3]
Pyridine Derivative (Compound H42)	Not Specified	SKOV3 (Ovarian)	0.87	[4]
A2780 (Ovarian)	5.4	[4]
6-(2,4-dimethoxyphenyl)-4-(3,4-methylenedioxyphenyl)-1H-pyridin-2-one (Compound 1)	2,4,6-trisubstituted	HepG2 (Liver)	4.5	[5]
2-(2,4-dimethoxyphenyl)-4-(3,4-methylenedioxyphenyl)pyridine (Compound 2)	2,4-disubstituted	HepG2 (Liver)	Less active than Cmpd 1	[5]

Analysis of Cytotoxicity Data:

The data suggests that the substitution pattern on the pyridine ring plays a crucial role in determining the anticancer potency. For instance, the 2-substituted pyridine-based azomethine derivative (compound 3h) demonstrates significant cytotoxicity against both colon and breast cancer cell lines.[3] Similarly, a 3-substituted pyridine-sulfonamide derivative shows broad-spectrum activity against leukemia, colon cancer, and melanoma cell lines.[3] The novel pyridine derivative, compound H42, exhibits particularly potent activity against the SKOV3 ovarian cancer cell line with a sub-micromolar IC50 value.[4] A comparative study of two polysubstituted pyridine derivatives revealed that the pyridin-2-one derivative (Compound 1) was more active than its corresponding pyridine analog (Compound 2) in inhibiting the proliferation of MCF-7 and HepG2 cells.[5]

Unraveling the Mechanisms of Action: A Positional Perspective

The isomeric position of substituents on the pyridine ring influences the mechanism by which these compounds exert their anticancer effects. Different isomers may preferentially target distinct cellular pathways, leading to varied downstream biological outcomes.

Induction of Apoptosis and Cell Cycle Arrest

A common mechanism of action for many anticancer agents is the induction of programmed cell death (apoptosis) and the disruption of the cell cycle.

• 2-Substituted Pyridines: Certain 2,6-disubstituted pyridine hydrazones have been shown to induce morphological changes in cancer cells consistent with apoptosis and activate caspase-3, a key executioner enzyme in the apoptotic cascade.[3]

• 4-Substituted Pyridines: A novel pyridine derivative, H42, was found to induce apoptosis, intracellular reactive oxygen species (ROS) production, and DNA damage in ovarian cancer cells.[4] This compound also caused cell cycle arrest at the G0/G1 phase.[4]

• Polysubstituted Pyridines: The pyridin-2-one derivative (Compound 1) and its pyridine analog (Compound 2) were both found to induce G2/M arrest and apoptosis.[5]

Caption: Logical relationship between pyridine isomer position and observed anticancer effects.

Inhibition of Key Signaling Pathways

The strategic placement of substituents can direct pyridine derivatives to inhibit specific kinases and other enzymes that are critical for cancer cell survival and proliferation.

• 2-Substituted Pyridines: In silico docking studies have suggested that 2,6-disubstituted pyridine hydrazones may act as inhibitors of BRAF kinase, a key component of the MAPK/ERK signaling pathway that is frequently mutated in various cancers.[3]

• 4-Substituted Pyridines: Compound H42 was found to downregulate the expression of histone deacetylase 6 (HDAC6).[4] This led to an increase in the acetylation of α-tubulin and heat shock protein 90 (HSP90), followed by the degradation of cyclin D1, ultimately causing cell cycle arrest.[4]

• Polysubstituted Pyridines: The pyridin-2-one (Compound 1) and its pyridine analog (Compound 2) were observed to upregulate the cell cycle inhibitors p53 and p21, as well as the apoptosis-associated protein JNK in HepG2 cells.[5]

Caption: Signaling pathway inhibited by a 4-substituted pyridine derivative (Compound H42).

Experimental Protocols for Assessing Anticancer Effects

To ensure the scientific integrity and reproducibility of findings, it is essential to employ standardized and validated experimental protocols. The following are detailed methodologies for key assays used to evaluate the anticancer effects of pyridine isomers.

Sulforhodamine B (SRB) Assay for Cytotoxicity

This assay is a reliable method for determining cell density based on the measurement of cellular protein content.[3]

Experimental Workflow:

• Cell Plating: Seed cancer cells in 96-well plates at a density of 1 x 10⁴ cells/well and incubate for 24 hours. The initial seeding density is critical as it ensures that the cells are in the logarithmic growth phase during the drug treatment period.

• Compound Treatment: Treat the cells with various concentrations of the pyridine isomers and incubate for an additional 48 hours. A dose-response curve allows for the determination of the IC50 value.

• Cell Fixation: Gently add cold trichloroacetic acid (TCA) to each well and incubate for 1 hour at 4°C. TCA fixes the cells and precipitates proteins.

• Staining: Wash the plates with distilled water and then stain with 0.4% (w/v) Sulforhodamine B (SRB) solution for 30 minutes at room temperature. SRB is a bright pink aminoxanthene dye that binds to basic amino acids in cellular proteins.

• Washing: Remove the unbound dye by washing with 1% (v/v) acetic acid. This step is crucial to reduce background signal.

• Solubilization and Absorbance Reading: Solubilize the bound stain with a 10 mM Tris base solution. Read the absorbance at 570 nm using a microplate reader. The absorbance is directly proportional to the cell number.

• IC50 Calculation: Calculate the concentration of the compound that causes a 50% reduction in cell growth (IC50) from the dose-response curve.

Caption: Experimental workflow for the Sulforhodamine B (SRB) assay.

Conclusion

The isomeric form of substituted pyridines is a critical determinant of their anticancer activity. The position of the substituent on the pyridine ring dictates the molecule's interaction with biological targets, thereby influencing its potency and mechanism of action. While this guide provides a comparative overview based on available data, further systematic studies focusing on the direct comparison of 2-, 3-, and 4-substituted pyridine isomers with identical substituents are warranted to fully elucidate their structure-activity relationships. Such investigations will undoubtedly pave the way for the development of more effective and selective pyridine-based anticancer drugs.

References

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• Cytotoxicity of synthetic derivatives against breast cancer and multi-drug resistant breast cancer cell lines: a literature-based perspective study. Future Journal of Pharmaceutical Sciences. Available at: [Link]

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for Pyridine Compounds

Introduction: The Critical Role of Method Validation in Pyridine Analysis

Pyridine and its derivatives are fundamental building blocks in the pharmaceutical and chemical industries, forming the core of numerous active pharmaceutical ingredients (APIs), reagents, and specialty chemicals.[1][2] The accurate and precise quantification of these compounds is not merely an analytical task; it is a cornerstone of quality control, regulatory compliance, and, ultimately, product safety and efficacy.

This guide provides an in-depth comparison of common analytical techniques for pyridine compounds and details the process of cross-validation. As a Senior Application Scientist, my objective is to move beyond a simple recitation of protocols. Instead, this guide will elucidate the causality behind methodological choices and establish a framework for ensuring that your analytical data is reliable, reproducible, and defensible—whether you are developing a new method, transferring an existing one, or comparing results from different analytical platforms.

Core Analytical Techniques for Pyridine Compounds

The selection of an analytical technique for a pyridine compound is governed by its physicochemical properties, the sample matrix, and the analytical objective (e.g., potency assay vs. impurity profiling). The three most prominent techniques are Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and Capillary Electrophoresis (CE).

• Gas Chromatography (GC): As pyridine and many of its simpler derivatives are volatile to semi-volatile, GC is an exceptionally well-suited technique.[3][4] Its high resolving power allows for the separation of closely related structural isomers. The choice of detector is critical: a Flame Ionization Detector (FID) offers robust and linear quantification for general-purpose assays, while a Mass Spectrometer (MS) provides unparalleled sensitivity and specificity, enabling definitive peak identification and the analysis of trace-level impurities.[1][3][5] The primary rationale for choosing GC is its efficiency in handling thermally stable and volatile analytes, which is a characteristic of many foundational pyridine structures.

• High-Performance Liquid Chromatography (HPLC): HPLC is arguably the most versatile and widely adopted technique in pharmaceutical analysis.[4][6] It is particularly advantageous for pyridine derivatives that are less volatile, thermally labile, or possess chromophores that allow for sensitive UV detection.[2] Reversed-phase HPLC (RP-HPLC) is the most common mode used. The key advantage of HPLC is its broad applicability and its compatibility with a vast range of pyridine compounds without the need for derivatization, making it a workhorse in many QC laboratories.[6]

• Capillary Electrophoresis (CE): CE represents a powerful, high-efficiency separation technique that offers a "green" alternative to traditional chromatography by significantly reducing solvent consumption.[7][8] Capillary Zone Electrophoresis (CZE), the simplest form of CE, separates compounds based on their mass-to-charge ratio.[8] This technique is ideal for ionizable pyridine compounds and can provide separation profiles orthogonal to HPLC, which is invaluable for method comparison and impurity analysis.[9][10] The choice of CE is often driven by the need for high separation efficiency, minimal sample volume, and a desire to reduce the environmental footprint of the analysis.

The Foundation: A Framework for Single-Method Validation

Before any two methods can be compared, each must be individually proven to be fit for its intended purpose through a rigorous validation process. This process is not a mere checklist; it is a systematic scientific study that establishes the performance characteristics and limitations of the method. The International Council for Harmonisation (ICH) guideline Q2(R2) provides the authoritative framework for this process.[11]

Caption: General workflow for the cross-validation of two analytical methods.

Scenario-Based Comparison Guide

Scenario 1: Cross-Validating a New RP-HPLC Method against a Validated GC-FID Method for Pyridine Assay

Rationale: A pharmaceutical company has been using a validated GC-FID method for the release testing of a pyridine-based API. They wish to implement a new RP-HPLC-UV method to harmonize their analytical platforms, as most of their other products are analyzed by HPLC. The HPLC method is also seen as more versatile for future development of finished-product formulations containing non-volatile excipients.

Comparative Performance Data (Hypothetical):

Batch ID	GC-FID Assay (% Label Claim)	RP-HPLC Assay (% Label Claim)	% Difference
PYR-24-001	99.8	99.6	-0.20%
PYR-24-002	100.3	100.5	+0.20%
PYR-24-003	101.1	100.8	-0.30%
Mean	100.4	100.3	-0.10%
Precision (%RSD)	0.65%	0.61%	N/A
Statistical Test (Paired t-test, p-value)	-	-	0.78 (No significant difference)

Detailed Experimental Protocols

Protocol 1: Example GC-FID Method Validation for Pyridine Assay

This protocol outlines the essential steps for validating a GC-FID method.

1. System Suitability:

• Objective: To verify the performance of the chromatographic system before analysis.

• Procedure: Make five replicate injections of a 1.0 mg/mL pyridine standard solution.

• Acceptance Criteria: RSD of peak areas ≤ 1.0%; Tailing factor ≤ 1.5; Theoretical plates ≥ 5000.

2. Specificity:

• Objective: To demonstrate that the method is free from interference.

• Procedure: Inject a blank (diluent), a placebo solution, and a pyridine standard solution. Analyze a spiked placebo sample containing known impurities.

• Acceptance Criteria: No interfering peaks at the retention time of pyridine in the blank or placebo chromatograms.

3. Linearity:

• Objective: To establish the linear range of the method.

• Procedure: Prepare and inject calibration standards at five concentration levels, from 50% to 150% of the nominal concentration (e.g., 0.5, 0.75, 1.0, 1.25, 1.5 mg/mL).

• Acceptance Criteria: Plot peak area vs. concentration. The correlation coefficient (R²) must be ≥ 0.999.

4. Accuracy (Recovery):

• Objective: To determine the trueness of the results.

• Procedure: Prepare placebo samples spiked with pyridine at three concentration levels (e.g., 80%, 100%, 120%). Analyze three preparations at each level.

• Acceptance Criteria: The mean recovery should be between 98.0% and 102.0% at each level.

5. Precision (Repeatability):

• Objective: To assess precision under the same operating conditions over a short interval.

• Procedure: Prepare and analyze six independent samples of pyridine at 100% of the target concentration.

• Acceptance Criteria: The RSD of the six assay results must be ≤ 2.0%.

Protocol 2: Cross-Validation Study Protocol (GC vs. HPLC)

1. Objective:

• To demonstrate the equivalence of the newly validated RP-HPLC method and the established GC-FID method for the assay of the pyridine-based API.

2. Scope:

• The study will compare the assay results from three different batches of the API.

3. Procedure:

• a. Sample Selection: Obtain representative samples from three commercial-scale batches of the pyridine API.

• b. Sample Preparation: For each batch, prepare six independent sample solutions according to the validated sample preparation procedure for each respective method (GC and HPLC).

• c. Analysis:

  • Analyze the six preparations from each batch using the validated GC-FID method, ensuring system suitability criteria are met.

  • Analyze the six preparations from each batch using the validated RP-HPLC method, ensuring system suitability criteria are met.

• d. Data Evaluation:

  • Calculate the mean assay value, standard deviation, and %RSD for each batch as determined by each method.

  • For each batch, calculate the percentage difference between the mean assay value from the HPLC method and the GC method.

  • Perform a paired t-test on the mean results to determine if there is a statistically significant difference between the two methods.

4. Acceptance Criteria:

• The percentage difference between the mean assay values obtained by the two methods for any given batch should not exceed ±2.0%.

• The p-value from the paired t-test should be ≥ 0.05.

Senior Scientist Insights & Conclusion

The cross-validation of analytical methods is a non-negotiable component of a robust quality system. It provides the documented evidence needed to justify method changes and ensures the consistency of data across a product's lifecycle.

Key Takeaways:

• No Single "Best" Method: The choice between GC, HPLC, and CE is context-dependent. GC excels with volatile compounds, HPLC offers broad versatility, and CE provides a high-efficiency, low-waste alternative.

• Validation is a Prerequisite: A method must be thoroughly validated on its own merits before it can be successfully cross-validated against another.

• Statistics are Your Ally: Statistical tools like the t-test are not just for show; they provide an objective measure of equivalence between methods, removing ambiguity from the comparison.

• Beyond the Protocol: True scientific integrity lies in understanding why each step is performed. Robustness testing, for example, is a proactive measure to anticipate and control for real-world variability, ensuring your method doesn't fail when it matters most.

Ultimately, a well-executed cross-validation study builds a bridge of confidence between different analytical technologies and different laboratories. It is a fundamental practice that underpins data integrity and ensures that the analytical results you generate are consistently reliable, accurate, and scientifically sound.

References

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• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Pyridine. Retrieved from [Link]

• Emery Pharma. (2023). A Step-by-Step Guide to Analytical Method Development and Validation. Retrieved from [Link]

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• Lab Manager. (2025). Robustness and Ruggedness Testing in Analytical Chemistry. Retrieved from [Link]

• European Medicines Agency (EMA). (2022). ICH guideline Q2(R2) on validation of analytical procedures. Retrieved from [Link]

• Taylor & Francis Online. (2025). Quantitative Determination of Pyridine Content in Crustacean Tissues and Marine Sediments by Headspace Gas Chromatography/Tandem Mass Spectrometry (HS-GC-MS/MS). Retrieved from [Link]

• Rajput, D., Rajat, V., & Goyal, A. (n.d.). Validation of Analytical Methods for Pharmaceutical Analysis. World Journal of Pharmaceutical Research. Retrieved from [Link]

• Fukushi, K., et al. (2017). Capillary zone electrophoresis determination of aniline and pyridine in sewage samples using transient isotachophoresis with a system-induced terminator. PubMed. Retrieved from [Link]

• Biblioteka Nauki. (n.d.). DEVELOPMENT AND VALIDATION OF THE GAS CHROMATOGRAPHIC METHODS FOR THE DETERMINATION OF ORGANIC VOLATILE IMPURITIES IN TRAVOPROST. Retrieved from [Link]

• Pharmaffiliates. (2025). Pyridine Derivatives and Impurity Standards for Pharma R&D. Retrieved from [Link]

• ACS Publications. (n.d.). Mass spectra of some isomeric monosubstituted pyridines. The Journal of Organic Chemistry. Retrieved from [Link]

• Sema. (n.d.). Validation Of Analytical Methods For Pharmaceutical Analysis. Retrieved from [Link]

• International Council for Harmonisation (ICH). (2023). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

• PubMed. (2022). Development and validation of capillary zone electrophoresis and high-performance liquid chromatography methods for the determination of oral anticoagulant edoxaban in pharmaceutical tablets. Retrieved from [Link]

• IntuitionLabs. (2026). ICH Q2(R2) Guide: Analytical Method Validation Explained. Retrieved from [Link]

• MDPI. (n.d.). Application of Capillary Electrophoresis for Determination of Inorganic Analytes in Waters. Retrieved from [Link]

• International Council for Harmonisation (ICH). (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link]

• Pharmaceutical Guidelines. (n.d.). Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV. Retrieved from [Link]

• Semantic Scholar. (2022). Validated Capillary Zone Electrophoresis Method for Impurity Profiling and Determination of NiII(3-OMe-Salophene). Retrieved from [Link]

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A Researcher's Guide to the Comparative Spectroscopic Analysis of 1-(5,6-Dimethoxypyridin-2-yl)ethanone Analogues

Introduction: The Pyridine Scaffold in Modern Drug Discovery

In the intricate world of medicinal chemistry, heterocyclic compounds are foundational pillars, forming the core structures of a vast number of pharmaceuticals.[1][2][3] Among these, pyridine derivatives are particularly noteworthy for their versatile biological activities and are integral to numerous approved drugs.[4][5] The 1-(5,6-dimethoxypyridin-2-yl)ethanone scaffold, a key pharmaceutical reference standard[6], represents a valuable starting point for the synthesis of novel therapeutic agents. Modifying this core structure—creating analogues by introducing various functional groups—can dramatically alter its electronic and steric profile, thereby fine-tuning its interaction with biological targets.

This guide provides a comprehensive framework for the comparative spectroscopic analysis of 1-(5,6-dimethoxypyridin-2-yl)ethanone and its analogues. We will explore the practical application and theoretical underpinnings of Nuclear Magnetic Resonance (NMR), Infrared (IR), Ultraviolet-Visible (UV-Vis), and Mass Spectrometry (MS). The objective is to empower researchers, scientists, and drug development professionals to not only identify and characterize these molecules but also to rationally interpret how structural changes translate into distinct spectroscopic signatures—a critical step in establishing structure-activity relationships (SAR).

The Scientific Rationale: Why Spectroscopic Comparison is Crucial

The introduction of a substituent to a parent molecule induces electronic effects (inductive and resonance) that perturb the electron density across the entire molecular framework. These perturbations are not abstract concepts; they manifest as measurable changes in the spectroscopic data.

• NMR shifts are exquisitely sensitive to the local electronic environment of each nucleus. An electron-withdrawing group (EWG) will decrease the electron density (deshield) around nearby protons and carbons, causing their signals to appear at a higher chemical shift (downfield). Conversely, an electron-donating group (EDG) will increase electron density (shielding), resulting in an upfield shift.[7]

• IR vibrational frequencies , particularly for carbonyl groups (C=O), are dictated by bond strength. Conjugation or the presence of an EDG can increase the single-bond character of the carbonyl through resonance, weakening the bond and lowering its stretching frequency. An EWG, by withdrawing electron density, strengthens the C=O bond and increases the frequency.[8][9]

• UV-Vis absorption is governed by electronic transitions between molecular orbitals. Substituents that extend the conjugated π-system of the molecule typically lower the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO), resulting in a shift of the maximum absorption wavelength (λ_max) to a longer wavelength (a bathochromic or red shift).[10]

• Mass Spectrometry fragmentation patterns can be influenced by substituents, which may stabilize or destabilize the resulting fragment ions, providing further structural clues.[8][9]

By systematically comparing these spectral shifts between a parent compound and its analogues, we can build a detailed understanding of the electronic consequences of our synthetic modifications. This guide will use the parent compound, 1-(5,6-dimethoxypyridin-2-yl)ethanone , and two hypothetical analogues—one with a powerful electron-donating group (Analogue A: -NH₂) and one with a strong electron-withdrawing group (Analogue B: -NO₂)—to illustrate these principles.

Experimental Workflow: A Framework for Rigorous Analysis

The validity of a comparative study hinges on the consistency and quality of its data. The following workflow and protocols are designed to ensure robust and reproducible results.

Caption: A generalized workflow for the synthesis, purification, and comparative spectroscopic analysis of chemical analogues.

Detailed Experimental Protocols

Causality Behind Choices: For all analyses, using the same high-purity solvent is critical for valid comparison, as solvent effects can significantly alter spectral data. High-field NMR is chosen for superior signal dispersion, which is essential for unambiguously assigning protons and carbons in substituted aromatic systems.

• Nuclear Magnetic Resonance (NMR) Spectroscopy

  • Rationale: To obtain detailed structural information, including the number and connectivity of all protons and carbons.

  • Protocol:

    • Accurately weigh and dissolve 5-10 mg of the purified analogue in ~0.6 mL of deuterated chloroform (CDCl₃).

    • Acquire ¹H NMR spectra on a 400 MHz (or higher) spectrometer. Key parameters: 32 scans, 2s relaxation delay.

    • Acquire proton-decoupled ¹³C NMR spectra. Key parameters: 1024 scans, 5s relaxation delay.

    • Reference spectra to the residual solvent signal (¹H: 7.26 ppm; ¹³C: 77.16 ppm).

    • Confirm assignments using 2D NMR experiments (COSY, HSQC) as needed.[11]

• Fourier-Transform Infrared (FTIR) Spectroscopy

  • Rationale: To identify key functional groups and probe changes in bond strength, especially the ethanone carbonyl group.

  • Protocol:

    • Use an FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory.

    • Obtain a background spectrum of the clean, empty ATR crystal.

    • Place a small amount of the solid sample directly on the crystal and apply pressure.

    • Collect the spectrum by co-adding 32 scans at a resolution of 4 cm⁻¹.

• Ultraviolet-Visible (UV-Vis) Spectroscopy

  • Rationale: To investigate the electronic structure and effects of substituents on the conjugated π-system.

  • Protocol:

    • Prepare a 1.0 mg/mL stock solution of the analogue in spectroscopic grade ethanol.

    • Create a dilute solution (e.g., 0.01 mg/mL) and adjust the concentration until the maximum absorbance is between 0.5 and 1.0 AU.

    • Use a dual-beam spectrophotometer to record the absorbance from 200 to 500 nm, using ethanol as the blank.

    • Identify the wavelength of maximum absorbance (λ_max).

• High-Resolution Mass Spectrometry (HRMS)

  • Rationale: To confirm the elemental composition by obtaining a highly accurate molecular weight.

  • Protocol:

    • Prepare a ~10 µg/mL solution of the analogue in methanol containing 0.1% formic acid (to aid protonation).

    • Infuse the solution into an Electrospray Ionization (ESI) source coupled to a Time-of-Flight (TOF) or Orbitrap mass analyzer.

    • Acquire the spectrum in positive ion mode to observe the protonated molecule, [M+H]⁺.

    • Compare the measured m/z value to the theoretically calculated exact mass. A mass accuracy of <5 ppm is required for confirmation.

Comparative Analysis: Interpreting the Spectral Data

The following tables present hypothetical but realistic data for the parent compound and its analogues, illustrating the expected trends.

Table 1: Comparative ¹H NMR Data (400 MHz, CDCl₃, δ in ppm)

Compound	H-3	H-4	OCH₃ (C5)	OCH₃ (C6)	COCH₃	Other
Parent Compound	7.65 (d, 8.1 Hz)	6.88 (d, 8.1 Hz)	3.98 (s)	4.05 (s)	2.60 (s)	-
Analogue A (-NH₂ at C4)	7.55 (s)	-	3.95 (s)	4.01 (s)	2.52 (s)	5.8 (br s, 2H, NH₂)

| Analogue B (-NO₂ at C4) | 7.90 (s) | - | 4.05 (s) | 4.12 (s) | 2.71 (s) | - |

Interpretation: The powerful electron-donating -NH₂ group in Analogue A shields the ring protons and the acetyl protons, causing an upfield shift (lower ppm) compared to the parent. Conversely, the electron-withdrawing -NO₂ group in Analogue B deshields these protons, resulting in a significant downfield shift.

Table 2: Comparative IR and UV-Vis Data

Compound	IR ν(C=O) (cm⁻¹)	UV-Vis λ_max (nm)
Parent Compound	1690	288, 315
Analogue A (-NH₂)	1672	365

| Analogue B (-NO₂) | 1705 | 280, 305 |

Interpretation: The C=O stretch in Analogue A is at a lower frequency, indicating a weaker bond due to resonance donation from the -NH₂ group. In Analogue B , the -NO₂ group withdraws electrons, strengthening the C=O bond and increasing the frequency.[8][9] The UV-Vis data shows a dramatic bathochromic (red) shift for Analogue A , as the -NH₂ group extends the conjugation significantly.

Table 3: Comparative HRMS Data

Compound	Molecular Formula	Calculated [M+H]⁺	Measured [M+H]⁺
Parent Compound	C₉H₁₁NO₃	182.0761	182.0758
Analogue A (-NH₂)	C₉H₁₂N₂O₂	181.0921	181.0919

| Analogue B (-NO₂) | C₉H₁₀N₂O₅ | 227.0611 | 227.0615 |

Interpretation: HRMS provides unequivocal confirmation of the molecular formula for each synthesized analogue, serving as a final check on its identity.

Caption: The relationship between structural modifications and the resulting changes in key spectroscopic properties.

Conclusion

The systematic and comparative spectroscopic analysis of 1-(5,6-dimethoxypyridin-2-yl)ethanone analogues is an indispensable tool in the arsenal of the medicinal chemist. As demonstrated, each spectroscopic technique provides a unique and complementary lens through which to view the electronic consequences of structural modification. By carefully acquiring and interpreting this multi-faceted data, researchers can confirm the successful synthesis of target molecules and, more importantly, develop a nuanced understanding of the structure-property relationships that govern their behavior. This empirical feedback loop is the engine of rational drug design, enabling the iterative refinement of molecular architecture to achieve desired therapeutic outcomes.

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A Strategic Guide to Unveiling the Bio-Novelty of 1-(5,6-Dimethoxypyridin-2-yl)ethanone

In the landscape of drug discovery, the exploration of novel chemical entities is the cornerstone of innovation. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to systematically assess the novelty of the biological activity of the compound 1-(5,6-Dimethoxypyridin-2-yl)ethanone . While this molecule is available as a pharmaceutical reference standard, its biological profile remains largely uncharted territory[1]. Our objective is to move beyond the known and equip you with the strategy and detailed methodologies to uncover its unique therapeutic potential.

This document is structured not as a rigid protocol but as a logical, decision-based workflow. We will delve into the rationale behind experimental choices, provide validated protocols, and present data in a comparative context, empowering your research with the principles of expertise, authoritativeness, and trustworthiness.

Foundational Strategy: From Structure to Hypothesis

Before embarking on extensive screening, a well-reasoned hypothesis is paramount. The chemical structure of 1-(5,6-Dimethoxypyridin-2-yl)ethanone itself provides the initial clues. It is a substituted pyridine, a heterocyclic scaffold that is a cornerstone in medicinal chemistry, present in numerous FDA-approved drugs[2].

Structural Features of Interest:

• Pyridine Ring: A nitrogen-containing aromatic heterocycle known for its ability to form hydrogen bonds and participate in pi-stacking interactions with biological targets. This scaffold is prevalent in a vast array of bioactive compounds, exhibiting activities from anticancer to antimicrobial[2].

• Dimethoxy Groups: These electron-donating groups can influence the molecule's polarity, solubility, and metabolic stability. They can also serve as hydrogen bond acceptors, potentially anchoring the molecule in a target's binding site.

• Ethanone (Acetyl) Group: This group can act as a hydrogen bond acceptor and provides a potential point for metabolic modification.

Comparative Analysis & Hypothesis Generation:

The pyridine scaffold is a privileged structure in the development of protein kinase inhibitors [3][4][5][6]. Kinases play a central role in cellular signaling, and their dysregulation is a hallmark of cancer. The structural similarity of our target compound to known pyridine-based inhibitors warrants a primary hypothesis:

• Hypothesis 1: 1-(5,6-Dimethoxypyridin-2-yl)ethanone possesses anti-proliferative activity via inhibition of one or more protein kinases.

Furthermore, pyridine derivatives have demonstrated broad-spectrum antimicrobial activities [7][8]. The nitrogen heterocycle can interfere with essential microbial processes. This leads to a secondary, parallel hypothesis:

• Hypothesis 2: 1-(5,6-Dimethoxypyridin-2-yl)ethanone exhibits antimicrobial activity against clinically relevant bacterial or fungal strains.

Our investigative strategy will therefore follow a two-pronged approach, starting with broad phenotypic screens to test these primary hypotheses.

The Initial Screen: Assessing General Cytotoxicity

The first experimental step is to determine if the compound has any effect on cell viability. A broad-based cytotoxicity screen against a panel of human cancer cell lines is an efficient and informative starting point. The National Cancer Institute's NCI-60 panel is a classic example of such a resource, though a smaller, representative panel is sufficient for initial studies.

Workflow for Primary Cytotoxicity Screening

The following diagram outlines the logical flow of the initial cell viability assessment.

Caption: Workflow for cell viability screening.

Protocol: MTT Assay for Cell Viability

This protocol describes a colorimetric assay to measure the metabolic activity of cells, which serves as an indicator of cell viability.

Materials:

• 1-(5,6-Dimethoxypyridin-2-yl)ethanone

• Human cancer cell lines (e.g., MCF-7, A549, HCT116)

• Complete culture medium (e.g., DMEM with 10% FBS)

• DMSO (cell culture grade)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• 96-well flat-bottom plates

• Multichannel pipette

• Plate reader (570 nm absorbance)

Procedure:

• Compound Preparation: Prepare a 10 mM stock solution of 1-(5,6-Dimethoxypyridin-2-yl)ethanone in DMSO.

• Cell Seeding: Trypsinize and count cells. Seed 5,000 cells per well in 100 µL of complete medium into a 96-well plate. Incubate for 24 hours at 37°C, 5% CO2.

• Compound Treatment: Perform serial dilutions of the compound stock in culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM. Remove the old medium from the cells and add 100 µL of the compound-containing medium. Include a vehicle control (DMSO only) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 72 hours at 37°C, 5% CO2.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL) to each well and incubate for another 4 hours.

• Solubilization: Carefully remove the medium and add 150 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a plate reader.

Data Interpretation and Comparison

The results are typically expressed as the GI50 (Growth Inhibition 50), the concentration of the compound that causes a 50% reduction in cell growth compared to the vehicle control. By comparing the GI50 values across different cell lines and against known anticancer drugs, we can establish a preliminary profile of the compound's potency and selectivity.

Compound	MCF-7 (Breast) GI50 (µM)	A549 (Lung) GI50 (µM)	HCT116 (Colon) GI50 (µM)
1-(5,6-Dimethoxypyridin-2-yl)ethanone	Experimental Data	Experimental Data	Experimental Data
Doxorubicin (Control)	0.05	0.08	0.04
Staurosporine (Control)	0.01	0.01	0.02

Interpretation: A low micromolar or nanomolar GI50 value in one or more cell lines would be considered a "hit" and would validate our first hypothesis, justifying progression to more specific mechanistic assays.

Secondary Screen: Investigating Kinase Inhibition

Should the primary screen reveal significant anti-proliferative activity, the next logical step is to investigate the primary hypothesis: kinase inhibition. A broad-panel kinase screen is the most effective method to identify potential molecular targets.

Workflow for Kinase Inhibition Profiling

This workflow outlines the process of screening the compound against a panel of purified kinases to identify direct inhibitory activity.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1-(5,6-Dimethoxypyridin-2-yl)ethanone

As researchers and developers at the forefront of science, our responsibility extends beyond discovery and innovation to ensuring that our work is conducted with the utmost regard for safety and environmental stewardship. The proper management of chemical waste is not merely a regulatory hurdle; it is a fundamental aspect of sound scientific practice. This guide provides a detailed, procedural framework for the safe and compliant disposal of 1-(5,6-dimethoxypyridin-2-yl)ethanone, ensuring that laboratory personnel can manage this waste stream with confidence and precision.

Chemical Profile and Hazard Assessment

Before any disposal procedure can be established, a thorough understanding of the substance's properties and potential hazards is essential.

• Chemical Identity:

  • Name: 1-(5,6-Dimethoxypyridin-2-yl)ethanone[1]

  • CAS Number: 1203499-03-9[1]

  • Molecular Formula: C9H11NO3[1]

  • Description: A pyridine derivative often used as a pharmaceutical reference standard in analytical and research laboratories.[1]

Table 1: Hazard Profile based on Structural Analog

Hazard Classification	Description	GHS Hazard Statement	Source
Acute Toxicity	Harmful if swallowed, in contact with skin, or if inhaled.	H302+H312+H332	[2]
Skin Irritation	Causes skin irritation upon contact.	H315	[2]
Eye Irritation	Causes serious eye irritation.	H319	[2]
Respiratory Irritation	May cause irritation to the respiratory tract.	H335	[2]

| Combustion Hazard | Emits toxic fumes upon combustion. | - |[2] |

Causality: Pyridine and its derivatives are known to exhibit various levels of biological activity and potential toxicity. Therefore, it is imperative to treat 1-(5,6-Dimethoxypyridin-2-yl)ethanone as a hazardous substance, applying all necessary precautions to prevent exposure and ensure compliant disposal.

The "Cradle-to-Grave" Regulatory Framework

In the United States, the Environmental Protection Agency (EPA) regulates hazardous waste from its point of generation until its ultimate disposal, a principle known as "cradle-to-grave" responsibility under the Resource Conservation and Recovery Act (RCRA).[3] This means that your laboratory is accountable for the waste from the moment it is generated.[3][4] Adherence to a structured disposal protocol is therefore not just a best practice, but a legal requirement.

Core Disposal Workflow: A Step-by-Step Protocol

This protocol provides a self-validating system for managing waste containing 1-(5,6-Dimethoxypyridin-2-yl)ethanone.

Step 1: Waste Identification and Segregation

All waste streams containing 1-(5,6-Dimethoxypyridin-2-yl)ethanone—including pure unused compound, reaction mixtures, and solutions—must be classified as hazardous chemical waste.[5]

• Action: Designate a specific waste container for this compound and its associated liquid waste.

• Rationale: Proper segregation is critical to prevent dangerous reactions. Pyridine derivatives can be incompatible with strong oxidizing agents. Mixing incompatible waste streams can lead to heat generation, gas evolution, or violent reactions.

Step 2: Container Selection and Management

The integrity of the waste containment is the primary barrier against environmental release and personnel exposure.

• Action: Select a container made of a compatible material (high-density polyethylene or glass is typical) with a secure, leak-proof screw cap.[4][6] Ensure the container is in good condition, free of cracks or defects.

• Rationale: A robust, sealed container prevents spills and the release of vapors.[4] The container must remain closed at all times except when adding waste. Regulations also mandate that waste containers should not be filled beyond 90% of their capacity to allow for expansion and prevent splashing during transport.[7]

Step 3: Accurate and Compliant Labeling

Clear labeling is essential for safety and regulatory compliance.

• Action: Immediately upon designating a container for waste, affix a hazardous waste label. This label must include:

  • The words "HAZARDOUS WASTE" .

  • The full, unabbreviated chemical name: "1-(5,6-Dimethoxypyridin-2-yl)ethanone" . List all other components of the waste mixture as well.

  • An indication of the hazards (e.g., "Toxic," "Irritant").

• Rationale: Accurate labeling communicates the container's contents and associated dangers to all laboratory personnel and to the Environmental Health and Safety (EHS) professionals who will manage its final disposal.[8]

Step 4: Accumulation in a Satellite Accumulation Area (SAA)

Waste must be stored safely at or near its point of generation.

• Action: Store the labeled, closed waste container in a designated SAA. This should be a secondary containment bin within a fume hood or a ventilated cabinet.

• Rationale: The SAA keeps hazardous waste under the control of laboratory personnel in a secure and properly ventilated location, minimizing the risk of a widespread incident.[3][4] Storing containers in secondary containment helps to control any potential leaks.

Step 5: Arranging for Final Disposal

The final step is the transfer of custody to trained professionals.

• Action: Once the container is approaching 90% full or when the experiment is complete, contact your institution's EHS department (sometimes called EHRS or OCRS) to schedule a waste pickup.[4]

• Rationale: EHS is responsible for collecting, consolidating, and transferring hazardous waste to a licensed Treatment, Storage, and Disposal Facility (TSDF).[2] This ensures the waste is managed in compliance with all federal, state, and local regulations.[2]

Managing Associated Waste Streams

Disposal considerations extend beyond the chemical itself to materials contaminated with it.

• Contaminated Solids (Gloves, Weigh Boats, Absorbents):

  • Collect all contaminated solid waste in a separate, clearly labeled, sealed plastic bag or container.

  • Label the container as "Hazardous Waste" with the name of the contaminating chemical.

  • Manage this solid waste stream through your EHS office. Materials from a spill cleanup should also be disposed of this way.[5][6]

• Empty Stock Containers:

  • An "empty" container that held a hazardous chemical must still be managed carefully.

  • Triple rinse the container with a suitable solvent (e.g., methanol or acetone).

  • Collect the first two rinses as hazardous waste in your designated liquid waste container. The final rinse can often be disposed of similarly.

  • After rinsing, deface or remove the original label to prevent confusion.[5]

  • The rinsed, de-labeled container can typically be disposed of in the normal trash or glass recycling, per your institution's policy.[9]

Visualization: Disposal Decision Workflow

The following diagram illustrates the logical flow for the proper management of 1-(5,6-Dimethoxypyridin-2-yl)ethanone waste.

Caption: Workflow for the compliant disposal of chemical waste.

By systematically following these procedures, you build a deep-seated culture of safety and responsibility within your laboratory. This approach not only ensures regulatory compliance but also protects you, your colleagues, and the environment, reinforcing the integrity of your scientific work. When in doubt, always pause and consult your institution's Chemical Hygiene Plan and your EHS department.

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• Safety D
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